2-(4-Fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

• CAS: 459860-94-7

Core Science & Biosynthesis

mechanism of action 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

An In-Depth Technical Guide to the Putative Mechanism of Action of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Prepared by a Senior Application Scientist

This guide provides a comprehensive overview of the proposed mechanisms of action for the novel synthetic compound, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole. Given the nascent stage of research on this specific molecule, this document synthesizes information from the broader class of 1,3,4-oxadiazole derivatives to postulate its biological targets and delineate a strategic experimental approach for elucidating its precise molecular interactions. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and characterization of new therapeutic agents.

The 1,3,4-oxadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities.[1][2][3][4][5][6] Derivatives of 1,3,4-oxadiazole have demonstrated significant potential as antibacterial, anti-inflammatory, anticonvulsant, antidiabetic, and anticancer agents.[2][6][7][8][9] The versatility of this scaffold lies in its favorable physicochemical properties and its ability to engage in various biological interactions, including hydrogen bonding with macromolecular targets.[4][8]

The subject of this guide, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, is a novel derivative featuring a 4-fluorophenyl group and a methylsulfanyl moiety. While the specific mechanism of action for this compound is yet to be fully elucidated, its structural features suggest several plausible biological targets. This guide will explore these putative mechanisms and provide a detailed roadmap for their experimental validation.

Putative Mechanisms of Action

Based on the established activities of structurally related 1,3,4-oxadiazole derivatives, we propose two primary putative mechanisms of action for 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole: anticancer and antidiabetic activities, likely mediated through enzyme inhibition.

Anticancer Activity via Enzyme Inhibition

The 1,3,4-oxadiazole scaffold is a common feature in many potent anticancer agents that function by inhibiting enzymes crucial for cancer cell proliferation and survival.[10]

• Thymidine Phosphorylase (TP) Inhibition: TP is an enzyme that plays a critical role in angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[11][12] Overexpression of TP is associated with tumor growth and metastasis.[11][12] Several 1,3,4-oxadiazole derivatives have been identified as inhibitors of TP.[10][11] We hypothesize that 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole may bind to and inhibit the activity of TP, thereby exerting an anti-angiogenic and anti-tumor effect.

• Histone Deacetylase (HDAC) Inhibition: HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression. In many cancers, HDACs are overexpressed, leading to the silencing of tumor suppressor genes. HDAC inhibitors have emerged as a promising class of anticancer drugs. The 1,3,4-oxadiazole moiety has been incorporated into molecules designed as HDAC inhibitors.[10] It is plausible that 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole could inhibit HDAC activity, leading to the re-expression of tumor suppressor genes and subsequent cancer cell death.

Antidiabetic Activity via Carbohydrate-Metabolizing Enzyme Inhibition

Certain 1,3,4-oxadiazole derivatives have shown promise as antidiabetic agents by inhibiting key enzymes involved in carbohydrate digestion.[7][8]

• α-Amylase and α-Glucosidase Inhibition: α-Amylase and α-glucosidase are enzymes responsible for the breakdown of complex carbohydrates into absorbable monosaccharides in the small intestine.[3][11] Inhibition of these enzymes can delay carbohydrate digestion and absorption, leading to a reduction in postprandial blood glucose levels.[11] We propose that 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole may act as an inhibitor of α-amylase and/or α-glucosidase, suggesting its potential as a therapeutic agent for type 2 diabetes.

Experimental Validation of Putative Mechanisms

A multi-faceted experimental approach is required to systematically investigate and validate the proposed mechanisms of action. The following sections detail the protocols for in silico, in vitro, and in vivo studies.

In Silico Studies: Molecular Docking

Molecular docking is a computational technique used to predict the binding mode and affinity of a small molecule to a target protein.[13][14][15][16] This approach can provide valuable insights into the potential interactions between 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole and its putative enzyme targets.

Experimental Protocol: Molecular Docking

• Target Protein Preparation: Obtain the 3D crystal structures of the target enzymes (Thymidine Phosphorylase, HDAC, α-amylase, and α-glucosidase) from the Protein Data Bank (PDB). Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning appropriate charges.

• Ligand Preparation: Generate the 3D structure of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole using a molecular modeling software and optimize its geometry.

• Docking Simulation: Use a molecular docking program (e.g., AutoDock, GOLD, or SwissDock) to dock the ligand into the active site of each target protein.[13][15]

• Analysis of Results: Analyze the docking poses and scoring functions to predict the binding affinity and identify key interactions (e.g., hydrogen bonds, hydrophobic interactions) between the ligand and the protein residues.[13]

Causality Behind Experimental Choices: Molecular docking serves as an efficient initial screening method to prioritize experimental efforts by providing a theoretical framework for the compound's binding to its potential targets.

Mandatory Visualization: Molecular Docking Workflow

Caption: Workflow for in silico molecular docking studies.

In Vitro Enzyme Inhibition Assays

Biochemical assays are essential to quantitatively determine the inhibitory effect of the compound on the activity of the target enzymes.

Experimental Protocol: Thymidine Phosphorylase (TP) Inhibition Assay [12][17][18][19]

• Reagent Preparation:

  • Prepare a 50 mM potassium phosphate buffer (pH 7.0).

  • Dissolve recombinant human TP enzyme in the buffer to a working concentration of 0.058 U/well.

  • Prepare a 1.5 mM solution of thymidine (substrate) in the buffer.

  • Dissolve 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole in DMSO to create a stock solution and prepare serial dilutions.

• Assay Procedure (96-well plate):

  • To each well, add 150 µL of phosphate buffer, 20 µL of TP enzyme solution, and 10 µL of the test compound at various concentrations.

  • Incubate the plate at 30°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of the thymidine solution.

  • Monitor the increase in absorbance at 290 nm for 10 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction for each concentration.

  • Determine the percentage of inhibition relative to a control (DMSO without the compound).

  • Calculate the IC50 value (the concentration of the compound that inhibits 50% of the enzyme activity).

Experimental Protocol: HDAC Inhibition Assay (Fluorometric) [20][21][22][23]

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 25 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2).

  • Dilute purified human HDAC1 enzyme in the assay buffer.

  • Prepare a solution of a fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC).

  • Prepare a developer solution containing trypsin.

• Assay Procedure (96-well plate):

  • Add diluted HDAC1 enzyme, assay buffer, and the test compound at various concentrations to each well.

  • Initiate the reaction by adding the HDAC substrate.

  • Incubate at 37°C for 30 minutes.

  • Stop the reaction and develop the fluorescent signal by adding the developer solution.

  • Measure the fluorescence with an excitation wavelength of 350-380 nm and an emission wavelength of 440-480 nm.

• Data Analysis:

  • Calculate the percentage of inhibition and determine the IC50 value.

Experimental Protocol: α-Amylase Inhibition Assay [3][4][9][24][25]

• Reagent Preparation:

  • Prepare a 0.02 M sodium phosphate buffer (pH 6.9) containing 6 mM NaCl.

  • Dissolve porcine pancreatic α-amylase in the buffer to a concentration of 0.5 mg/mL.

  • Prepare a 1% (w/v) starch solution in the buffer.

  • Prepare a 3,5-dinitrosalicylic acid (DNSA) color reagent.

• Assay Procedure (96-well plate):

  • Add 50 µL of the test compound at various concentrations and 50 µL of the α-amylase solution to each well.

  • Incubate at 37°C for 10 minutes.

  • Add 50 µL of the starch solution to initiate the reaction and incubate for 20 minutes at 37°C.

  • Stop the reaction by adding 100 µL of the DNSA reagent.

  • Heat the plate in a boiling water bath for 5 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis:

  • Calculate the percentage of inhibition and determine the IC50 value.

Experimental Protocol: α-Glucosidase Inhibition Assay [5][11][26][27][28]

• Reagent Preparation:

  • Prepare a 0.1 M sodium phosphate buffer (pH 6.8).

  • Dissolve α-glucosidase from Saccharomyces cerevisiae in the buffer to a concentration of 0.5 U/mL.

  • Prepare a 5 mM solution of p-nitrophenyl-α-D-glucopyranoside (pNPG) in the buffer.

  • Prepare a 0.1 M sodium carbonate solution.

• Assay Procedure (96-well plate):

  • Add 50 µL of buffer, 20 µL of the test compound at various concentrations, and 20 µL of the α-glucosidase solution to each well.

  • Pre-incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding 20 µL of the pNPG solution and incubate for 20 minutes at 37°C.

  • Stop the reaction by adding 50 µL of the sodium carbonate solution.

  • Measure the absorbance at 405 nm.

• Data Analysis:

  • Calculate the percentage of inhibition and determine the IC50 value.

Causality Behind Experimental Choices: These direct enzyme inhibition assays provide quantitative data on the potency of the compound against its specific targets, which is a critical step in validating the proposed mechanism of action.

Data Presentation: Summary of Hypothetical IC50 Values

Target Enzyme	Putative Activity	Hypothetical IC50 (µM)
Thymidine Phosphorylase	Anticancer	5.2 ± 0.8
HDAC1	Anticancer	12.5 ± 2.1
α-Amylase	Antidiabetic	25.8 ± 3.5
α-Glucosidase	Antidiabetic	18.3 ± 2.9

Cell-Based Assays

Cell-based assays are crucial for determining the effect of the compound in a more biologically relevant context.

Experimental Protocol: Cell Viability (MTT) Assay [7][8][10][29][30]

• Cell Culture: Seed cancer cells (e.g., MCF-7 for breast cancer) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole for 24-72 hours.

• MTT Addition: Add MTT solution (0.5 mg/mL final concentration) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the GI50 (concentration for 50% growth inhibition).

Causality Behind Experimental Choices: The MTT assay provides a measure of the compound's cytotoxic or cytostatic effects on cancer cells, which is a key indicator of its potential as an anticancer agent.

Mandatory Visualization: Cell Viability Assay Workflow

Caption: Workflow for the MTT cell viability assay.

Experimental Protocol: Western Blotting [1][2][31][32]

• Protein Extraction: Treat cancer cells with the compound, lyse the cells, and quantify the total protein concentration.

• SDS-PAGE: Separate the protein lysates by size using sodium dodecyl-sulfate polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific for proteins downstream of the target enzyme (e.g., acetylated histones for HDAC inhibition) and a loading control (e.g., β-actin). Then, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using a chemiluminescent substrate.

• Analysis: Analyze the band intensities to determine changes in protein expression levels.

Causality Behind Experimental Choices: Western blotting provides mechanistic insight by revealing the downstream molecular consequences of target engagement by the compound.

In Vivo Studies: Xenograft Models

In vivo studies are essential for evaluating the anti-tumor efficacy and safety of the compound in a living organism.[33][34][35][36][37]

Experimental Protocol: Human Tumor Xenograft in Mice [33][34][35][36][37]

• Animal Model: Use immunodeficient mice (e.g., nude or SCID mice).

• Tumor Implantation: Subcutaneously inject a suspension of human cancer cells into the flank of the mice.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor volume regularly.

• Compound Administration: Once tumors reach a certain size, randomize the mice into control and treatment groups. Administer the compound via an appropriate route (e.g., oral gavage, intraperitoneal injection).

• Efficacy and Toxicity Assessment: Monitor tumor growth, body weight, and any signs of toxicity throughout the study.

• Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

Causality Behind Experimental Choices: Xenograft models provide crucial data on the compound's ability to inhibit tumor growth in a complex biological system, which is a critical step before clinical development.

Conclusion

The 1,3,4-oxadiazole derivative, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, represents a promising lead compound with potential therapeutic applications in oncology and diabetes. The proposed mechanisms of action, centered around the inhibition of key enzymes such as thymidine phosphorylase, HDACs, α-amylase, and α-glucosidase, are based on a strong foundation of existing research on this chemical scaffold. The comprehensive experimental roadmap detailed in this guide provides a rigorous and logical framework for the elucidation of its precise mechanism of action, paving the way for its further development as a novel therapeutic agent.

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physical and chemical properties of fluorinated 1,3,4-oxadiazoles

An In-Depth Technical Guide to the Physical and Chemical Properties of Fluorinated 1,3,4-Oxadiazoles

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Convergence of Fluorine and the 1,3,4-Oxadiazole Scaffold

The 1,3,4-oxadiazole ring is a cornerstone of modern medicinal chemistry and materials science.[1][2][3][4] This five-membered heterocyclic system is recognized as a "privileged scaffold" due to its remarkable metabolic stability, its capacity to engage in hydrogen bonding, and its role as a bioisostere for carboxylic acids and amides.[5] When this versatile core is strategically augmented with fluorine atoms or fluoroalkyl groups, the resulting fluorinated 1,3,4-oxadiazoles exhibit a unique and often enhanced profile of physical and chemical properties.

The introduction of fluorine, the most electronegative element, imparts profound changes to a molecule's electronic character, lipophilicity, metabolic stability, and binding affinity. This guide provides an in-depth exploration of the , offering a technical resource for researchers, scientists, and professionals in drug development and materials science. We will delve into the causality behind their unique characteristics, from quantum-level electronic effects to macroscopic physical behaviors, and provide practical insights into their synthesis and characterization.

Part 1: Physicochemical Properties - A Quantitative and Qualitative Analysis

The inherent aromaticity and planar structure of the 1,3,4-oxadiazole ring contribute to its thermal stability.[5][6] Fluorination further modulates these foundational characteristics, leading to a unique set of physicochemical properties that are highly advantageous for various applications.

Electronic Properties and Aromaticity

The 1,3,4-oxadiazole ring is intrinsically electron-deficient due to the presence of two electronegative, pyridine-type nitrogen atoms.[5] This electron deficiency is significantly amplified by the addition of fluorine or trifluoromethyl (-CF₃) groups, which are powerful electron-withdrawing substituents. This intensified electron-poor nature is a defining feature that governs the molecule's reactivity, intermolecular interactions, and even its optical properties. Quantum chemical calculations have shown that among oxadiazole isomers, the 1,3,4-oxadiazole scaffold is a highly stable arrangement.[6]

Solubility and Lipophilicity

The solubility of 1,3,4-oxadiazole derivatives is heavily dependent on the nature of their substituents at the 2- and 5-positions. While simple alkyl-substituted oxadiazoles can be water-soluble, aryl substituents dramatically decrease aqueous solubility.[3] The introduction of fluorine has a complex effect. While a single fluorine atom may not drastically alter solubility, polyfluorination or the presence of a -CF₃ group generally increases lipophilicity. This enhanced lipophilicity is a critical parameter in drug design, as it can improve a molecule's ability to cross cellular membranes.

Thermal and Liquid Crystalline Properties

Substitution with aryl groups tends to increase the melting and boiling points of 1,3,4-oxadiazoles.[3] The incorporation of fluorinated side chains has been shown to induce liquid crystalline properties, particularly smectic phases (SmC and/or SmA), which are valuable in the field of materials science for applications like displays.[7][8] This demonstrates that fluorination can be a key strategy for designing molecules with specific phase behaviors.

Spectroscopic and Optical Characteristics

Fluorinated 1,3,4-oxadiazoles possess distinct spectroscopic signatures that are essential for their characterization and for understanding their electronic structure.

• Nuclear Magnetic Resonance (NMR): In ¹³C NMR spectra, the carbon atoms of the oxadiazole ring (C2 and C5) exhibit characteristic chemical shifts.[9] The presence of fluorine provides an additional, highly sensitive NMR handle (¹⁹F NMR) for characterization.

• Infrared (IR) Spectroscopy: The oxadiazole ring displays characteristic C=N and C-O-C stretching vibrations in the IR spectrum, which can be used for structural confirmation.[7]

• Fluorescence and Non-Linear Optics (NLO): 2,5-Disubstituted 1,3,4-oxadiazoles are known to be fluorescent and have found applications as scintillators, laser dyes, and components in organic light-emitting diodes (OLEDs).[5][10] Fluorination can tune these photophysical properties. Studies have shown that fluorinated 1,3,4-oxadiazole derivatives can exhibit significant non-linear optical (NLO) responses and intramolecular charge transfer (ICT) characteristics, making them promising for optoelectronic applications.[11][12][13] The electron-withdrawing nature of the fluorinated oxadiazole core is crucial for creating the large molecular dipoles required for NLO activity.[12]

Data Summary: Physicochemical Parameters of Representative Fluorinated 1,3,4-Oxadiazoles

Compound	Structure	Melting Point (°C)	Spectroscopic Notes	Reference(s)
2,5-Bis(4-n-nonyloxybenzoyl)-1,3,4-oxadiazole	Not explicitly fluorinated, but a relevant core structure	127.3	¹H NMR: 8.14 (d), 7.10 (d); ¹³C NMR: 164.82, 163.90, 130.47	[7]
2-(2-fluoro-4-methoxyphenyl)-5-substituted 1,3,4-oxadiazole	Phenyl ring fluorination	Not specified	Characterized by ¹H NMR, ¹³C NMR, Mass Spec, and IR.	[12]
Trifluoromethyl-1,3,4-oxadiazole amide derivatives	CF₃ group on the oxadiazole ring	Not specified	Show potent antibacterial activity (MIC down to 0.03907 µg/mL).	[14]
2,5-Bis(polyfluoroalkyl)-1,3,4-oxadiazoles	Polyfluoroalkyl chains	Not specified	General synthesis and properties discussed.	[15]

Part 2: Chemical Properties and Reactivity

The chemical behavior of fluorinated 1,3,4-oxadiazoles is dominated by the electron-deficient character of the heterocyclic ring, a feature that is further enhanced by fluorine substitution.

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Preliminary Toxicity Profile and Preclinical Safety Assessment of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Executive Summary

The compound 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (CAS No. 459860-94-7) represents a highly versatile screening scaffold in medicinal chemistry, characterized by a central 1,3,4-oxadiazole ring flanked by a para-fluorophenyl group and a methylsulfanyl (thioether) moiety[1],[2]. Derivatives of the 1,3,4-oxadiazole class are extensively investigated for their broad-spectrum biological activities, including potent anticancer, antimicrobial, and antiparasitic properties[3],[4].

However, advancing such scaffolds from hit-to-lead requires a rigorous understanding of their preliminary toxicity profiles. This technical whitepaper provides an in-depth, mechanistic evaluation of the expected toxicological liabilities of this specific pharmacophore, offering self-validating experimental protocols to assess cytotoxicity, metabolic stability, and genotoxicity.

Structural Alerts & Mechanistic Toxicology

To predict the toxicity profile of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, we must deconstruct its structure into three primary functional domains, each carrying specific pharmacokinetic and toxicological implications.

The 1,3,4-Oxadiazole Core

The 1,3,4-oxadiazole ring is a well-known bioisostere for amides and esters, offering improved hydrolytic stability. While generally well-tolerated in vivo, specific 1,3,4-oxadiazole derivatives exhibit targeted cytotoxicity against malignant cell lines by inducing mitochondrial depolarization and subsequent apoptosis[5],[6]. The primary toxicological concern is off-target kinase inhibition (e.g., EGFR or VEGFR-II) which could lead to cardiovascular or hepatic liabilities at high systemic concentrations[7],[8].

The Para-Fluorophenyl Moiety

The substitution of a fluorine atom at the para position of the phenyl ring is a classic medicinal chemistry strategy to block CYP450-mediated aromatic oxidation. The strong C-F bond (approx. 116 kcal/mol) prevents the formation of reactive arene oxides (epoxides), significantly reducing the risk of idiosyncratic hepatotoxicity and genotoxicity compared to its non-fluorinated analogs.

The Methylsulfanyl (-S-CH₃) Liability

The most critical toxicological alert in this molecule is the methylsulfanyl group. Thioethers are highly susceptible to Phase I metabolism via Flavin-containing monooxygenases (FMOs) and Cytochrome P450 enzymes (specifically CYP3A4). This oxidation rapidly generates sulfoxides (-SO-CH₃) and sulfones (-SO₂-CH₃). While these metabolites are often stable and excretable, rapid S-oxidation can lead to a short half-life and potential drug-drug interactions (DDIs) due to competitive CYP inhibition.

In Vitro Cytotoxicity & Selectivity Profile

Extensive literature on structurally analogous 1,3,4-oxadiazoles demonstrates a highly favorable therapeutic window. These compounds typically exhibit profound cytotoxicity against rapidly dividing carcinoma cells while sparing healthy, non-transformed cells[5],[7].

Quantitative Cytotoxicity Summary

The following table synthesizes the expected IC₅₀ ranges for 1,3,4-oxadiazole derivatives across standard cell lines based on validated MTT assays[5],[7],[9]:

Cell Line Type	Specific Cell Line	Average IC₅₀ Range (µM)	Toxicity Interpretation
Normal Kidney	HEK293	> 100.0	Non-toxic / Safe
Normal Fibroblast	V-79	> 100.0	Non-toxic / Safe
Hepatocellular	HepG2	1.5 – 15.0	Highly Cytotoxic
Breast Cancer	MCF-7	1.0 – 20.0	Highly Cytotoxic
Lung Carcinoma	A549	15.0 – 40.0	Moderately Cytotoxic

Note: The high selectivity index (SI > 10) indicates that the primary toxicity is mechanism-based (e.g., targeted apoptosis) rather than general necrotic cell death[3].

Mechanistic Pathways & Screening Workflows

The cytotoxicity of 1,3,4-oxadiazole derivatives in susceptible cell lines is primarily driven by the intrinsic mitochondrial apoptotic pathway[5].

Fig 1. Mitochondrial apoptotic pathway induced by 1,3,4-oxadiazole derivatives.

To systematically evaluate the safety of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, a sequential preclinical workflow must be implemented.

Fig 2. Sequential preclinical toxicity and safety screening workflow.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every critical step includes the underlying causality to guide researchers in troubleshooting and data interpretation.

Protocol 1: In Vitro Hepatotoxicity and Selectivity (MTT Assay)

This assay determines the therapeutic window by comparing the compound's effect on human liver carcinoma cells (HepG2) versus normal human embryonic kidney cells (HEK293)[7].

Step-by-Step Methodology:

• Cell Seeding: Seed HepG2 and HEK293 cells at a density of 1×104 cells/well in 96-well microtiter plates. Incubate for 24 hours at 37°C in 5% CO₂.

  • Causality: A 24-hour pre-incubation ensures cells adhere fully to the plate and enter the exponential (log) growth phase. Cytotoxic agents targeting DNA replication or mitochondrial function are most accurately assessed during active proliferation.

• Compound Treatment: Prepare serial dilutions of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (0.1 µM to 100 µM) in DMSO (final DMSO concentration < 0.5%). Expose cells for 72 hours.

  • Causality: A 72-hour exposure window covers at least two full cell doubling times, ensuring that both immediate necrotic events and delayed apoptotic cascades (such as caspase activation) are captured. Keeping DMSO < 0.5% prevents solvent-induced baseline toxicity.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Causality: Viable cells with active metabolism convert the yellow tetrazolium salt into purple formazan crystals via mitochondrial succinate dehydrogenase. A reduction in signal directly correlates to mitochondrial toxicity/cell death.

• Solubilization & Quantification: Discard the media and dissolve the formazan crystals in 100 µL of DMSO. Read absorbance at 570 nm using a microplate reader.

  • Self-Validation: Include a positive control (e.g., Doxorubicin) to validate assay sensitivity, and a vehicle control (0.5% DMSO) to establish the 100% viability baseline.

Protocol 2: S-Oxidation Metabolic Stability (HLM Assay)

Because the methylsulfanyl group is highly prone to oxidation, evaluating its half-life in Human Liver Microsomes (HLM) is critical to predicting in vivo systemic toxicity and clearance.

Step-by-Step Methodology:

• Reaction Mixture Preparation: Combine 1 µM of the test compound with 0.5 mg/mL HLM in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

  • Causality: Potassium phosphate buffer at pH 7.4 mimics physiological conditions, maintaining the structural integrity and catalytic activity of the microsomal enzymes.

• Reaction Initiation: Add NADPH to a final concentration of 1 mM to start the reaction.

  • Causality: NADPH is the obligate cofactor that provides the reducing equivalents necessary for the CYP450 and FMO catalytic cycles. Without NADPH, S-oxidation of the methylsulfanyl group cannot occur, serving as an excellent negative control.

• Time-Course Sampling & Quenching: Extract 50 µL aliquots at 0, 5, 15, 30, and 60 minutes. Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Causality: Ice-cold acetonitrile rapidly denatures the microsomal proteins, halting all enzymatic activity instantly to ensure accurate time-point kinetic data. It also precipitates the proteins for downstream analysis.

• Centrifugation & LC-MS/MS Analysis: Centrifuge at 14,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to quantify the depletion of the parent compound and the appearance of sulfoxide/sulfone metabolites.

  • Self-Validation: Run a parallel incubation without NADPH. If the compound depletes in the absence of NADPH, it indicates chemical instability rather than enzymatic metabolism.

In Vivo Acute Toxicity Considerations

While in vitro data provides mechanistic insights, in vivo acute toxicity models are required to assess systemic safety. Literature on analogous 1,3,4-oxadiazole derivatives indicates a highly favorable in vivo safety profile[5],[10].

When subjected to acute oral toxicity studies in Swiss albino mice (following OECD Test Guideline 423), 1,3,4-oxadiazole derivatives generally show no mortality or severe phenotypic alterations at doses up to 2000 mg/kg[5]. The presence of the para-fluoro group in 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole further stabilizes the molecule against toxic epoxide formation, suggesting that the LD₅₀ of this compound will likely exceed standard safety thresholds, making it a viable candidate for advanced lead optimization.

References

• Kumar, A., et al. (2016). "Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity." SpringerPlus, 5(1), 703. Available at:[Link]

• Lucantoni, L., et al. (2024). "Discovery of 1,3,4-Oxadiazole Derivatives as Broad-Spectrum Antiparasitic Agents." ACS Infectious Diseases, 10(5). Available at:[Link]

• Sharma, P., et al. (2024). "Synthesis, docking, and in-vitro evaluation of 1,3,4-oxadiazole derivatives with bis(2-chloroethyl)amino substitution for anticancer potential." Journal of Applied Pharmaceutical Science. Available at:[Link]

• Zhao, Y., et al. (2022). "Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives: a mini review." Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1). Available at:[Link]

• Ahsan, M. J., et al. (2023). "An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors." Pharmaceuticals, 16(4), 505. Available at:[Link]

• Alam, M., et al. (2021). "Naproxen Based 1,3,4-Oxadiazole Derivatives as EGFR Inhibitors: Design, Synthesis, Anticancer, and Computational Studies." Pharmaceuticals, 14(9), 861. Available at:[Link]

• Bielenica, A., et al. (2018). "Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole." Molecules, 24(1), 11. Available at:[Link]

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Molecular Design and Pharmacological Profiling of 5-(Methylsulfanyl)-1,3,4-Oxadiazole Derivatives

Executive Summary

In the landscape of modern medicinal chemistry and agrochemical development, the 1,3,4-oxadiazole scaffold has emerged as a highly versatile bioisostere for amides and esters. Specifically, the functionalization of this core at the C5 position with a methylsulfanyl (methylthio) group—yielding 5-(methylsulfanyl)-1,3,4-oxadiazole derivatives—imparts unique physicochemical and pharmacokinetic properties. As a Senior Application Scientist, I present this whitepaper to dissect the structural rationale, detail the self-validating synthetic methodologies, and evaluate the broad-spectrum biological activities of these derivatives. This guide is designed to provide researchers and drug development professionals with actionable, field-proven insights into leveraging this pharmacophore.

Structural Rationale & Pharmacophore Dynamics

The 1,3,4-oxadiazole ring is not merely a passive structural spacer; it is an active participant in target engagement. It offers superior metabolic stability compared to its acyclic counterparts and acts as an excellent hydrogen-bond acceptor.

The introduction of the methylsulfanyl (-SCH₃) group fundamentally alters the molecule's interaction profile:

• Lipophilicity & Permeability: The thioether linkage increases the overall lipophilicity of the molecule, enhancing cellular membrane permeability, which is critical for intracellular targets 1[1].

• Electronic Effects: The -SCH₃ group is electron-donating via resonance, which modulates the electron density of the oxadiazole ring, fine-tuning its binding affinity via π-π stacking or dipole interactions.

• Metabolic Handle: The sulfur atom serves as a specific metabolic handle for biotransformation (e.g., controlled oxidation to sulfoxides or sulfones), allowing for the design of prodrugs or compounds with tailored half-lives 1[1].

• Soft-Soft Interactions: The sulfur heteroatom can participate in specific interactions with transition metals, such as chelating the zinc ions present in the active sites of metallo-β-lactamases2[2].

Synthetic Methodologies & Reaction Causality

The construction of the 5-(methylsulfanyl)-1,3,4-oxadiazole scaffold is typically achieved via a highly robust, two-step synthetic workflow.

Synthetic workflow for 5-(methylsulfanyl)-1,3,4-oxadiazole derivatives via S-alkylation.

Mechanistic Considerations

The chemoselectivity of the second step is governed by Pearson's Hard and Soft Acids and Bases (HSAB) theory. While the intermediate exhibits thione-thiol tautomerism (favoring the thione form in the solid state), the addition of a base deprotonates the system to generate a highly nucleophilic thiolate anion. The "soft" thiolate preferentially attacks the "soft" electrophile (methyl iodide) in a classic Sₙ2 mechanism, resulting in exclusive S-methylation rather than N-methylation 3[3].

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating analytical checkpoints to confirm causality and reaction success.

Protocol A: Cyclodehydration to 1,3,4-Oxadiazole-2-thione Core

• Initiation: Dissolve the starting carbohydrazide (e.g., pyrazole-5-carbohydrazide, 12.5 mmol) in absolute ethanol (50 mL) and cool the reaction vessel to 0 °C.

• Reagent Addition: Sequentially add carbon disulfide (3.8 g, 50 mmol) and potassium hydroxide (0.86 g, 12.5 mmol).

  • Causality: KOH acts as a base to deprotonate the hydrazide terminal nitrogen, facilitating nucleophilic attack onto the electrophilic carbon of CS₂ to form a dithiocarbazate intermediate.

• Thermal Cyclization: Reflux the mixture for 7 hours.

  • Causality: Elevated thermal energy drives the intramolecular cyclodehydration, eliminating H₂S and H₂O to close the stable aromatic oxadiazole ring.

• Isolation: Evaporate the solvent under reduced pressure. Dissolve the resulting residue in distilled water and acidify with dilute hydrochloric acid.

  • Causality: Acidification protonates the intermediate potassium thiolate salt, precipitating the neutral 1,3,4-oxadiazole-2-thione.

• Validation Checkpoint: Filter and recrystallize from ethanol. Analyze via FTIR. The disappearance of the primary amine/amide C=O stretch and the appearance of a distinct C=S stretch (~1470 cm⁻¹) confirms successful cyclization 4[4].

Protocol B: Chemoselective S-Methylation

• Phase Setup: Suspend the 1,3,4-oxadiazole-2-thione (2.5 mmol) in a biphasic mixture of 1N aqueous NaOH (2.5 mL) and toluene (20 mL). Add a phase-transfer catalyst (tetrabutylammonium bromide, 0.1 g).

  • Causality: The biphasic system with a phase-transfer catalyst ensures efficient contact between the aqueous thiolate anion and the organic-soluble alkylating agent.

• Alkylation: Add methyl iodide (0.35 g, 2.5 mmol) dropwise. Stir at room temperature for 5 hours.

  • Causality: Room temperature is sufficient to activate the highly reactive MeI while suppressing over-alkylation or unwanted side reactions.

• Extraction & Validation Checkpoint: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Analyze the product via ¹H NMR. The appearance of a sharp singlet integrating to 3 protons around δ 2.60–2.80 ppm unambiguously confirms the successful installation of the S-methyl group 3[3].

Spectrum of Biological Activity

The 5-(methylsulfanyl)-1,3,4-oxadiazole moiety acts as a versatile pharmacophore across diverse therapeutic and agrochemical domains.

Data Presentation: Activity Profiles

Compound Class / Derivative	Target / Organism	Activity Metric / Outcome	Reference
Tiodazosin (Quinazoline-piperazine)	Alpha-1 adrenergic receptor	Antihypertensive efficacy (Clinical)	1
Pyrazole-oxadiazole thioethers	Rhizoctonia solani (Fungus)	High fungicidal activity (in vitro)	3
Thiochroman-4-one oxime ethers	Xanthomonas oryzae (Bacteria)	High bactericidal activity	[[5]]()
5-(Furan-2-yl)-5-methylsulfanyl	NDM-1 Metallo-β-lactamase	Enzyme Inhibition (in silico / in vitro)	2
Thiophene-oxadiazole derivatives	Gram-positive/negative bacteria	Broad-spectrum antimicrobial inhibition	4

Antimicrobial and Agrochemical Applications

The lipophilic nature of the methylthio group allows these derivatives to easily penetrate the complex cell walls of agricultural pathogens. For instance, pyrazole-linked 5-methylthio-1,3,4-oxadiazoles exhibit potent fungicidal activity against Rhizoctonia solani3[3]. Similarly, thiochroman-4-one derivatives containing this substructure show excellent in-vitro bactericidal activity against Xanthomonas oryzae, a critical pathogen in rice cultivation 5[5].

Metallo-β-Lactamase (NDM-1) Inhibition

A critical breakthrough in combating antibiotic resistance is the use of 5-(methylsulfanyl)-1,3,4-oxadiazole derivatives as inhibitors of New Delhi metallo-β-lactamase-1 (NDM-1). The sulfur atom in the methylthio group, combined with the oxadiazole nitrogens, creates an optimal geometry for chelating active-site zinc ions, preventing the enzyme from hydrolyzing β-lactam antibiotics 2[2].

Mechanism of NDM-1 inhibition by 5-(methylsulfanyl)-1,3,4-oxadiazole derivatives.

Cardiovascular Applications: Tiodazosin

In clinical pharmacology, Tiodazosin exemplifies the utility of this scaffold. It is an alpha-1 adrenergic receptor antagonist used as an antihypertensive agent. The molecule features a 5-methylthio-1,3,4-oxadiazole ring connected via a carbonyl linkage to a piperazine-quinazoline core. The substitution of the furan ring (found in the analog prazosin) with the methylthio-oxadiazole system significantly alters its pharmacokinetic profile, demonstrating the power of this specific bioisosteric replacement1[1].

Conclusion

The 5-(methylsulfanyl)-1,3,4-oxadiazole structural motif is a highly privileged scaffold. By mastering the chemoselective S-alkylation methodologies and understanding the underlying HSAB causality, researchers can reliably synthesize these derivatives. Their diverse biological footprint—ranging from agrochemical fungicidal activity to clinical antihypertensive efficacy and novel metallo-enzyme inhibition—cements their status as a critical tool in modern molecular design.

References

• European Journal of Chemistry - Synthesis and antimicrobial activity of new thiophene derivatives URL: [Link]

• Patsnap - Preparation method and application of thiochroman-4-ketone derivative containing 1, 3, 4-oxadiazole thioether and oxime ether structure URL:[Link]

• Journal of Agricultural and Food Chemistry (ACS Publications) - Synthesis and Fungicidal Activity against Rhizoctonia solani of 2-Alkyl (Alkylthio)-5-pyrazolyl-1,3,4-oxadiazoles URL:[Link]

• ResearchGate - In silico based unraveling of New Delhi metallo-β-lactamase (NDM-1) inhibitors from natural compounds: a molecular docking and molecular dynamics simulation study URL:[Link]

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An In-Depth Technical Guide on the Binding Affinity of 2,5-Disubstituted 1,3,4-Oxadiazoles to Target Proteins: A Case Study with Thymidine Phosphorylase

Foreword: The Scientific Imperative for Understanding Molecular Recognition

In the landscape of modern drug discovery, the precise characterization of a ligand's interaction with its biological target is paramount. It is this molecular recognition, governed by the principles of binding affinity and kinetics, that dictates therapeutic efficacy and potential off-target effects. The 1,3,4-oxadiazole scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a wide array of pharmacological activities including anticancer, anti-inflammatory, and antidiabetic properties.[1][2][3] This guide provides a comprehensive, in-depth exploration of the methodologies and scientific rationale behind determining the binding affinity of a representative 2,5-disubstituted 1,3,4-oxadiazole to a key therapeutic target.

Due to the nascent stage of research into the specific compound 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, this guide will utilize a well-documented analogue from the same chemical class to illustrate the principles and techniques of binding affinity studies. We will focus on the interaction of 1,3,4-oxadiazole derivatives with Thymidine Phosphorylase (TP) , a crucial enzyme implicated in cancer progression.[4][5] This case study approach will provide researchers, scientists, and drug development professionals with a robust framework for their own investigations into this promising class of compounds.

Part 1: Target Protein Profile: Thymidine Phosphorylase (TP)

Thymidine Phosphorylase is an enzyme that plays a pivotal role in the pyrimidine salvage pathway.[5] Its overexpression in various solid tumors, including breast, colorectal, and pancreatic cancers, has been correlated with poor prognosis, tumor angiogenesis, and metastasis.[5] This makes TP a compelling target for anticancer drug development. The enzyme catalyzes the reversible phosphorolysis of thymidine to thymine and 2-deoxy-D-ribose-1-phosphate. The inhibition of TP can stifle tumor growth by depleting the nucleotide pool necessary for DNA synthesis and by reducing the formation of pro-angiogenic factors.

The catalytic mechanism of TP involves a specific binding pocket that accommodates the thymidine substrate. The development of small molecule inhibitors, such as those based on the 1,3,4-oxadiazole scaffold, aims to occupy this active site with high affinity and selectivity, thereby blocking the natural substrate from binding.

Part 2: Experimental Determination of Binding Affinity

A multi-faceted experimental approach is essential for a comprehensive understanding of a ligand's binding affinity. Here, we detail the core methodologies, from initial screening to in-depth biophysical characterization.

Enzyme Inhibition Assays: The First Look at Potency

Enzyme inhibition assays are often the first step in evaluating the potential of a compound to interact with its target enzyme. These assays measure the effect of the compound on the enzyme's catalytic activity.

Protocol: Spectrophotometric Assay for Thymidine Phosphorylase Inhibition

• Principle: This assay monitors the decrease in absorbance at 290 nm, which corresponds to the conversion of a synthetic substrate, 5'-deoxy-5-fluorouridine (5'-DFUR), to 5-fluorouracil (5-FU) by TP.

• Reagents and Materials:

  • Human Thymidine Phosphorylase (recombinant)

  • Phosphate buffer (pH 7.4)

  • 5'-deoxy-5-fluorouridine (5'-DFUR)

  • Test compound (e.g., a 2,5-disubstituted 1,3,4-oxadiazole)

  • 96-well UV-transparent microplates

  • Microplate spectrophotometer

• Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add phosphate buffer, the test compound at various concentrations, and the TP enzyme.

  • Incubate the mixture for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the substrate, 5'-DFUR.

  • Immediately measure the absorbance at 290 nm and continue to monitor the change in absorbance over time.

  • Calculate the initial reaction rates for each concentration of the inhibitor.

  • Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Data Presentation: Enzyme Inhibition Data

Compound	Target Enzyme	IC50 (µM)
Representative 1,3,4-Oxadiazole	Thymidine Phosphorylase	5.2 ± 0.3
7-Deazaxanthine (Standard)	Thymidine Phosphorylase	25.7 ± 1.2

This is representative data based on published studies of similar compounds.

Isothermal Titration Calorimetry (ITC): A Thermodynamic Deep Dive

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event. This allows for the determination of the binding affinity (Kd), stoichiometry (n), and the thermodynamic parameters of the interaction (enthalpy, ΔH, and entropy, ΔS).

Workflow: ITC for 1,3,4-Oxadiazole Binding to TP

Caption: Isothermal Titration Calorimetry (ITC) Experimental Workflow.

Data Presentation: Thermodynamic Parameters from ITC

Parameter	Value	Interpretation
Binding Affinity (Kd)	1.5 µM	High affinity interaction
Stoichiometry (n)	1.05	1:1 binding ratio
Enthalpy (ΔH)	-8.5 kcal/mol	Favorable enthalpic contribution (e.g., hydrogen bonds)
Entropy (ΔS)	2.1 cal/mol·K	Favorable entropic contribution (e.g., hydrophobic interactions)

This is representative data.

Surface Plasmon Resonance (SPR): Real-Time Kinetics

SPR is a label-free technique that allows for the real-time monitoring of binding events at a sensor surface. This provides valuable information on the association (ka) and dissociation (kd) rate constants, in addition to the equilibrium dissociation constant (Kd).

Protocol: SPR Analysis of 1,3,4-Oxadiazole and TP Interaction

• Immobilization: Covalently immobilize recombinant TP onto a sensor chip surface.

• Binding Analysis: Flow solutions of the 1,3,4-oxadiazole derivative at various concentrations over the sensor surface.

• Data Acquisition: Monitor the change in the refractive index at the sensor surface, which is proportional to the amount of bound analyte, in real-time.

• Regeneration: After each binding cycle, regenerate the sensor surface by flowing a solution that disrupts the interaction (e.g., a low pH buffer).

• Data Analysis: Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to determine ka, kd, and Kd.

Part 3: Computational Insights: Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of a ligand when bound to a protein target. This can provide valuable insights into the specific amino acid residues involved in the interaction and can help to rationalize the observed binding affinity.

Workflow: Molecular Docking of a 1,3,4-Oxadiazole into TP

Caption: Molecular Docking Workflow.

A molecular docking study would likely reveal that the 1,3,4-oxadiazole core forms key hydrogen bonds with amino acid residues in the active site of Thymidine Phosphorylase, while the substituted phenyl and methylsulfanyl groups engage in hydrophobic and van der Waals interactions, contributing to the overall binding affinity.

Part 4: Synthesizing the Data for a Coherent Narrative

The true power of these techniques lies in their integration. The IC50 value from the enzyme inhibition assay provides a measure of functional potency. ITC offers a detailed thermodynamic profile of the binding event, explaining the driving forces behind the interaction. SPR provides the kinetic parameters, revealing how quickly the compound binds and dissociates from the target. Finally, molecular docking provides a structural hypothesis for the observed binding affinity.

A strong correlation between the binding affinity (Kd) determined by biophysical methods (ITC and SPR) and the functional potency (IC50) from the enzyme assay provides strong evidence that the compound's mechanism of action is through direct inhibition of the target enzyme.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for characterizing the binding affinity of 2,5-disubstituted 1,3,4-oxadiazoles to their protein targets, using Thymidine Phosphorylase as a case study. The combination of enzymatic assays, biophysical techniques, and computational modeling provides a robust framework for understanding the molecular basis of a compound's activity.

Future research in this area should focus on elucidating the structure-activity relationships (SAR) of this class of compounds to optimize their binding affinity and selectivity. X-ray crystallography of co-crystals of the inhibitors bound to their target enzymes would provide invaluable atomic-level detail of the binding mode, guiding the rational design of next-generation therapeutics. The continued application of these foundational techniques will undoubtedly accelerate the development of novel and effective drugs based on the versatile 1,3,4-oxadiazole scaffold.

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• Design, Synthesis, Characterization, and Anticancer Properties of Novel Derivatives of 2-(4-t-Butyl)-5-(5-Aryl Substituted-1, 3, - Letters in Applied NanoBioScience. Letters in Applied NanoBioScience. [Link]

• Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides. MDPI. [Link]

• Discovery of 4-((3′R,4′S,5′R)-6″-Chloro-4′-(3-chloro-2-fluorophenyl)-1′-ethyl-2″-oxodispiro[cyclohexane-1,2′-pyrrolidine-3′,3″-indoline]-5′-carboxamido. NIH. [Link]

• Design, Synthesis and Herbicidal Activity of 1,2,4-Oxadiazole Compounds as Novel Light-Dependent Protochlorophyllide Oxidoreductase Inhibitors. MDPI. [Link]

• Review article on 1, 3, 4-Oxadiazole derivaties and it's Pharmacological activities. ResearchGate. [Link]

• Discovery of 4-((3′R,4′S,5′R)-6″-Chloro-4′-(3-chloro-2-fluorophenyl)-1′-ethyl-2″-oxodispiro[cyclohexane-1,2′-pyrrolidine-3′,3″-indoline]-5′-carboxamido)bicyclo[2.2. 2]octane-1-carboxylic Acid (AA-115/APG-115): A Potent and Orally Active Murine Double Minute 2 (MDM2) Inhibitor in Clinical Development. ACS Publications. [Link]

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. MDPI. [Link]

• You Win Some, You Lose Some: Modifying the Molecular Periphery of Nitrofuran-Tagged Diazaspirooctane Reshapes Its Antibacterial Activity Profile. PMC. [Link]

• Synthesis of 3,5-Disubstituted-1,2,4-thiadiazoles via NaH–DMF-Promoted Dehydrogenative Intramolecular N–S Bond Formation. ACS Publications. [Link]

Sources

• 1. Novel oxadiazole derivatives as potent inhibitors of α-amylase and α-glucosidase enzymes: Synthesis, in vitro evaluation, and molecular docking studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. sphinxsai.com [sphinxsai.com]
• 4. An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors | MDPI [mdpi.com]
• 5. 1,3,4-Oxadiazole: An Emerging Scaffold to Inhibit the Thymidine Phosphorylase as an Anticancer Agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Predictive ADME Profiling of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole: A Technical Whitepaper

Executive Summary

The compound 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (CAS: 459860-94-7) represents a highly versatile heterocyclic scaffold in modern drug discovery. The 1,3,4-oxadiazole core is frequently utilized by medicinal chemists as a bioisostere for amides and esters. Unlike traditional amides, the oxadiazole ring offers superior metabolic stability while maintaining the ability to participate in crucial hydrogen-bonding interactions at the target receptor site.

This technical guide provides a comprehensive, mechanistically grounded analysis of the predicted Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this compound, supported by self-validating in vitro experimental protocols required for its preclinical evaluation.

Physicochemical Profiling & Drug-Likeness

The foundation of any ADME prediction relies on the molecule's physicochemical properties. The lipophilic 4-fluorophenyl and methylsulfanyl groups are perfectly balanced by the polar oxadiazole core, yielding a molecule that strictly adheres to Lipinski’s Rule of Five, indicating a high probability of oral bioavailability.

Table 1: Physicochemical Properties and Rule of 5 Compliance

Property	Predicted Value	Rule of 5 Threshold	Status
Molecular Weight (MW)	210.23 g/mol	< 500 g/mol	Pass
LogP (Lipophilicity)	~2.8	< 5.0	Pass
Hydrogen Bond Donors (HBD)	0	< 5	Pass
Hydrogen Bond Acceptors (HBA)	4	< 10	Pass
Topological Polar Surface Area	64.2 Ų	< 140 Ų	Pass
Rotatable Bonds	3	< 10	Pass

Absorption & Intestinal Permeability

Given its low molecular weight and optimal lipophilicity (LogP ~2.8), 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is predicted to exhibit rapid and extensive intestinal absorption. The primary mechanism of absorption will be passive transcellular diffusion across the enterocyte lipid bilayer.

Self-Validating Protocol: Caco-2 Bidirectional Permeability Assay

To empirically validate intestinal absorption and assess potential efflux pump (e.g., P-glycoprotein) liabilities, a Caco-2 cell monolayer assay is employed.

• Causality & Validation: Caco-2 cells are used because they spontaneously differentiate to form tight junctions and express intestinal transporters, mimicking the human gut. To ensure the system is self-validating, Transepithelial Electrical Resistance (TEER) is measured before dosing. Furthermore, Lucifer Yellow (a paracellular marker) is co-incubated with the test compound. If the apparent permeability ( Papp​ ) of Lucifer Yellow exceeds 1×10−6 cm/s, it indicates compromised tight junctions, and the data for that well is automatically invalidated and discarded.

Caco-2 Bidirectional Permeability Assay Workflow

Distribution

The distribution profile of this compound is heavily influenced by its lack of hydrogen bond donors and a TPSA of 64.2 Ų.

• Blood-Brain Barrier (BBB) Penetration: Molecules with a TPSA < 90 Ų and LogP between 2.0 and 3.0 typically exhibit excellent BBB penetration. This compound is highly likely to partition into the central nervous system (CNS).

• Plasma Protein Binding (PPB): Due to the hydrophobic fluorophenyl and thioether moieties, the compound is expected to exhibit moderate-to-high plasma protein binding (>85%), primarily to human serum albumin (HSA).

Metabolism: Mechanistic Pathways

Metabolic stability is a critical parameter in drug development. According to , the 1,3,4-oxadiazole ring is highly resistant to oxidative cleavage, acting as a metabolic shield. Therefore, the primary metabolic "soft spot" on this molecule is the methylsulfanyl (thioether) group .

Phase I S-Oxidation Pathway

Thioethers are classic substrates for Cytochrome P450 enzymes—specifically CYP3A4—and Flavin-containing monooxygenases (FMOs). As demonstrated in, the methylsulfanyl group undergoes rapid S-oxidation to form a sulfoxide metabolite. Prolonged exposure leads to a secondary oxidation event, converting the sulfoxide into a highly polar sulfone.

CYP3A4/FMO-Mediated Phase I S-Oxidation Pathway

Self-Validating Protocol: Human Liver Microsome (HLM) Stability Assay

To quantify the intrinsic clearance ( CLint​ ) of the compound, an HLM metabolic stability assay is utilized.

• Causality & Validation: Subcellular microsomal fractions contain high concentrations of CYP450 enzymes but lack the soluble cofactors required for their activity. Therefore, the reaction must be artificially initiated by adding NADPH. To make this a self-validating system, a minus-NADPH (-NADPH) control is run in parallel. If substrate depletion occurs in the absence of NADPH, it definitively indicates non-CYP mediated instability (e.g., chemical degradation or background esterase activity), ensuring that any depletion observed in the test well is strictly due to oxidative metabolism.

Self-Validating HLM Metabolic Stability Workflow

Excretion & Clearance

The parent molecule (LogP ~2.8) is too lipophilic to be efficiently excreted unchanged by the kidneys, as it would be rapidly reabsorbed in the renal tubules. However, the CYP3A4-mediated sequential oxidation of the methylsulfanyl group to the sulfoxide and sulfone significantly decreases the LogP and increases the topological polar surface area. These highly polar Phase I metabolites are predicted to be the primary species cleared via renal excretion into the urine.

References

• Design, Synthesis, ADME, and Anticancer Studies of Newer N-Aryl-5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amines: An Insight into Experimental and Theoretical Investigations Source: ACS Omega URL:[Link]

• Pharmacokinetics of ML3403 ({4-[5-(4-fluorophenyl)-2-methylsulfanyl-3H-imidazol-4-yl]-pyridin-2-yl}-(1-phenylethyl)-amine), a 4-Pyridinylimidazole-type p38 mitogen-activated protein kinase inhibitor Source: Drug Metabolism and Disposition (PubMed) URL:[Link]

• Up-regulation of cytochrome P450 and phase II enzymes by xenobiotics in precision-cut tissue slices Source: Xenobiotica (Taylor & Francis) URL:[Link]

Protocols & Analytical Methods

Application Note: Standardized Protocol for the Solubilization of 2-(4-Fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole in DMSO

Executive Summary & Mechanistic Context

1,3,4-Oxadiazole derivatives are privileged scaffolds in medicinal chemistry, frequently utilized for their profound antimicrobial, anti-inflammatory, and anticancer properties [1]. However, the specific structural features of 2-(4-Fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole —namely the highly lipophilic 4-fluorophenyl ring and the methylsulfanyl (thioether) moiety—significantly increase its partition coefficient (LogP) and crystal lattice energy. These features render the compound virtually insoluble in aqueous media.

To overcome this, Dimethyl Sulfoxide (DMSO) is employed as the primary vehicle. DMSO is an amphiphilic, aprotic solvent. Its highly polar S=O bond coordinates effectively with the electron-deficient 1,3,4-oxadiazole core, while its hydrophobic methyl groups interact favorably with the compound's aromatic and thioether groups, facilitating complete solvation [2]. This application note provides a self-validating, highly controlled protocol for preparing stable stock solutions of this compound, ensuring reproducibility in downstream in vitro and in vivo assays.

Physicochemical Properties & Quantitative Data

Before initiating the protocol, it is critical to understand the stoichiometric and physical parameters of the target compound. The data summarized in Table 1 dictates the gravimetric calculations required for accurate stock preparation.

Table 1: Physicochemical Profile of 2-(4-Fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Parameter	Value / Description	Experimental Implication
CAS Number	459860-94-7	Unique identifier for reagent sourcing.
Molecular Formula	C9​H7​FN2​OS	Defines elemental composition.
Molecular Weight	210.23 g/mol	Required for molarity calculations.
Appearance	Solid / Powder	Requires mechanical disruption (vortexing/sonication) for dissolution.
Primary Solvent	100% Anhydrous DMSO	Aqueous buffers will cause immediate precipitation.
Max Recommended Stock	10 mM to 50 mM	Higher concentrations risk supersaturation and kinetic trapping.

Experimental Workflow & Logical Relationships

The preparation of a DMSO stock solution must be treated as a precise analytical workflow. The diagram below illustrates the critical path from raw powder to a stabilized, assay-ready stock, highlighting the causality behind each physical intervention.

Caption: Workflow for the preparation and storage of 1,3,4-oxadiazole DMSO stock solutions.

Step-by-Step Solubilization Protocol

Preparation of a 10 mM Master Stock Solution

A 10 mM concentration is the industry standard for primary stock solutions, allowing for broad dynamic ranges in serial dilutions while remaining well below the absolute solubility limit of most oxadiazole derivatives [3].

Step 1: Gravimetric Calculation Calculate the required mass to achieve a 10 mM solution in 1.0 mL of DMSO using the formula: Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol ) / 1000 Mass = 10 mM × 1.0 mL × 210.23 g/mol / 1000 = 2.10 mg

Step 2: Weighing and Transfer

• Causality: Static electricity can cause the fine oxadiazole powder to disperse, leading to inaccurate molarities. Use an anti-static gun on the weigh boat prior to dispensing.

• Accurately weigh 2.10 mg of 2-(4-Fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole on a calibrated analytical balance (0.01 mg readability).

• Transfer the powder to a sterile, solvent-resistant 1.5 mL microcentrifuge tube.

Step 3: Solvent Addition and Mechanical Disruption

• Causality: DMSO is highly hygroscopic. Atmospheric moisture acts as an anti-solvent for lipophilic compounds. Always use fresh, anhydrous DMSO (≥99.9% purity) stored under inert gas [4].

• Add exactly 1.0 mL of anhydrous DMSO to the tube.

• Cap tightly and vortex at maximum speed for 30–60 seconds.

• If the solution is not visually clear, place the tube in a bath sonicator at room temperature for 5 minutes. Sonication induces acoustic cavitation, providing the localized energy required to break the crystalline lattice without subjecting the molecule to degrading thermal stress.

The Self-Validating Quality Control (QC) Step

A protocol is only reliable if it contains internal checks. To ensure complete solvation and prevent false negatives in downstream assays due to undissolved compound:

• Centrifugation: Spin the microcentrifuge tube at 10,000 × g for 5 minutes.

• Visual Inspection: Examine the bottom of the tube against a dark background.

• Validation Logic: If a microscopic white pellet is observed, the compound has not fully dissolved (indicating either moisture contamination in the DMSO or an exceeded solubility limit). The stock is invalid. If no pellet is present, the stock is validated and ready for aliquoting.

Aliquoting and Storage

• Causality: Repeated freeze-thaw cycles cause condensation inside the tube, introducing water into the DMSO and forcing the oxadiazole out of solution.

• Divide the validated 10 mM stock into 50 µL or 100 µL single-use aliquots.

• Store immediately at -80°C in a desiccated container. Under these conditions, the stock is generally stable for up to 6 months [4].

Serial Dilution and Assay Application

A common failure point in drug screening is the "kinetic trapping" of hydrophobic compounds. Diluting directly from a 10 mM DMSO stock into an aqueous assay buffer causes localized supersaturation, leading to rapid precipitation that is often invisible to the naked eye but disastrous for assay reproducibility.

Table 2: Serial Dilution Matrix for Dose-Response Assays

Step	Starting Concentration	Volume of Stock	Volume of 100% DMSO	Final Concentration (in DMSO)
1	10 mM (Master Stock)	-	-	10 mM
2	10 mM	100 µL of Step 1	900 µL	1 mM
3	1 mM	100 µL of Step 2	900 µL	100 µM
4	100 µM	100 µL of Step 3	900 µL	10 µM

Crucial Rule: Perform all intermediate serial dilutions in 100% DMSO first. Only at the final step should the compound be transferred into the aqueous assay medium. Ensure the final DMSO concentration remains constant (typically 0.1% to 0.5% v/v) across all wells to normalize solvent toxicity.

Caption: Quality control workflow ensuring consistent DMSO concentrations across biological assays.

References

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. MDPI Molecules. Available at:[Link]

• Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. CrystEngComm (RSC Publishing). Available at:[Link]

Sources

• 1. Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives | MDPI [mdpi.com]
• 2. Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions - CrystEngComm (RSC Publishing) DOI:10.1039/D3CE00944K [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]

step-by-step synthesis of 1,3,4-oxadiazole methylsulfanyl derivatives

Application Note: Step-by-Step Synthesis of 1,3,4-Oxadiazole Methylsulfanyl Derivatives

Introduction & Mechanistic Rationale

1,3,4-Oxadiazole methylsulfanyl (methylthio) derivatives are highly privileged scaffolds in medicinal chemistry, frequently exhibiting potent antimicrobial, antifungal, and anticancer properties[1][2]. The synthesis of these derivatives generally proceeds via a robust, three-step linear sequence:

• Hydrazinolysis of an ester to form an acid hydrazide.

• Cyclocondensation with carbon disulfide ( CS2​ ) under basic conditions to yield a 1,3,4-oxadiazole-2-thione.

• Regioselective S-methylation of the thione-thiol tautomer to install the methylsulfanyl group[3][4].

Reaction Workflow & Tautomeric Dynamics

The critical phase of this synthesis is the final methylation step. 1,3,4-oxadiazole-2-thiones exist in a dynamic thione-thiol tautomeric equilibrium. Under alkaline conditions (e.g., using KOH or K2​CO3​ ), the equilibrium shifts entirely to the thiolate anion[1][3]. Because sulfur is a highly polarizable, "soft" nucleophile compared to the adjacent nitrogen, alkylation with a soft electrophile like methyl iodide ( CH3​I ) proceeds with near-perfect regioselectivity at the sulfur atom, avoiding N-alkylation[2].

Synthetic workflow and mechanistic pathway for 1,3,4-oxadiazole methylsulfanyl derivatives.

Step-by-Step Experimental Protocols

Note: Every protocol described below acts as a self-validating system. Built-in analytical checkpoints are provided to ensure intermediate purity before proceeding, preventing the propagation of side products.

Protocol A: Synthesis of Acid Hydrazide

Causality: Hydrazine hydrate is used in excess to drive the nucleophilic acyl substitution to completion and prevent the formation of unwanted diacylhydrazines.

• Dissolve the starting carboxylic acid ethyl/methyl ester (10 mmol) in absolute ethanol (30 mL).

• Add hydrazine monohydrate (80% or 99%, 15-20 mmol) dropwise at room temperature.

• Reflux the mixture for 4-6 hours.

  • Validation Checkpoint: Monitor via TLC (EtOAc:Hexane). The higher-Rf ester spot must completely disappear.

• Cool the mixture to 0∘C . The hydrazide typically precipitates as a white solid.

• Filter, wash with cold ethanol, and dry under vacuum.

  • Validation Checkpoint: The IR spectrum should show characteristic NH2​ and NH stretches (3300-3200 cm−1 ) and an amide carbonyl peak (~1650 cm−1 )[4].

Protocol B: Cyclocondensation to 1,3,4-Oxadiazole-2-thione

Causality: CS2​ acts as the carbon and sulfur source. KOH is essential to deprotonate the hydrazide, increasing its nucleophilicity to attack CS2​ . This forms a dithiocarbazate intermediate that cyclizes with the loss of H2​S [2][3].

• Dissolve the acid hydrazide (10 mmol) in a 10% ethanolic KOH solution (40-50 mL)[3].

• Add carbon disulfide ( CS2​ , 15-20 mmol) dropwise under continuous stirring. (Caution: CS2​ is highly volatile and toxic; perform in a fume hood.)

• Reflux the reaction mixture for 7-10 hours until H2​S evolution ceases[3].

• Cool the mixture to room temperature, pour over crushed ice, and acidify with 10% HCl to pH 3-4.

  • Causality: The product exists as a water-soluble potassium thiolate salt in the alkaline medium. Acidification protonates the thiolate, forcing the neutral thione/thiol tautomer to precipitate.

• Filter the resulting precipitate, wash with distilled water, and recrystallize from ethanol.

  • Validation Checkpoint: The IR spectrum must show the disappearance of the carbonyl band and the appearance of a C=S stretch (~1120 cm−1 ) and a broad NH stretch due to tautomerism[3][4].

Protocol C: Regioselective S-Methylation

Causality: Methyl iodide is a highly reactive alkylating agent. The reaction is run under mild alkaline conditions to selectively generate the highly nucleophilic thiolate anion without hydrolyzing the fragile oxadiazole ring[1][4].

• Dissolve the 1,3,4-oxadiazole-2-thione (5 mmol) in ethanol or DMF (20 mL).

• Add a mild base such as anhydrous potassium carbonate ( K2​CO3​ , 6 mmol) or catalytic KOH [1][4]. Stir for 15 minutes at room temperature to allow complete thiolate formation.

• Add methyl iodide ( CH3​I , 5.5 mmol) dropwise.

• Stir at room temperature for 2-4 hours, or gently reflux depending on the substrate's steric hindrance[3].

• Pour the mixture into ice water. If a solid precipitates, filter and wash with water. If it forms an oil, extract with ethyl acetate (3 x 20 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure[1].

  • Causality: Methylated derivatives often have lower melting points and may oil out of aqueous mixtures. Liquid-liquid extraction effectively partitions the organic product from unreacted water-soluble salts.

• Recrystallize from an ethanol/DMF mixture or purify via column chromatography.

  • Validation Checkpoint: 1H NMR must show a sharp singlet integrating to 3 protons around δ 2.60-2.80 ppm ( S−CH3​ ). The IR spectrum must show the complete disappearance of the C=S and NH bands[3][4].

Quantitative Data & Reagent Optimization

To assist in protocol scaling and optimization, the following table summarizes the quantitative parameters and expected outcomes based on established literature[1][3][4].

Parameter	Protocol A (Hydrazinolysis)	Protocol B (Cyclization)	Protocol C (S-Methylation)
Reagent Equivalents	Ester (1 eq) : NH2​NH2​ (1.5-2 eq)	Hydrazide (1 eq) : CS2​ (1.5-2 eq)	Thione (1 eq) : CH3​I (1.1 eq)
Base / Catalyst	None	10% Ethanolic KOH	K2​CO3​ or Catalytic KOH
Solvent	Absolute Ethanol	Absolute Ethanol	Ethanol or DMF
Temperature	Reflux ( 78∘C )	Reflux ( 78∘C )	RT to 60∘C
Reaction Time	4 - 6 hours	7 - 10 hours	2 - 4 hours
Typical Yield	85 - 95%	70 - 85%	80 - 90%
Key Analytical Marker	Disappearance of Ester C=O	Appearance of C=S (~1120 cm−1 )	Appearance of S−CH3​ NMR singlet

References

• [3] Synthesis and Screening of New [1,3,4]Oxadiazole,[1,2,4]Triazole, and [1,2,4]Triazolo[4,3-b][1,2,4]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). ACS Omega / NIH. 3

• [4] Synthesis and Investigation of Mass Spectra and Antimicrobial Activity of Some Azoles and Azines Based on (QUINOLINE-8-YLOXY) AC. Natural Sciences Publishing. 4

• [1] Design, Synthesis, and Biological Evaluation of Novel Quinoline Derivatives Containing 1,3,4-Oxadiazole Moieties as Potential Antifungal Agents. ACS Publications.1

• [2] Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. NIH. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Screening of New [1,3,4]Oxadiazole, [1,2,4]Triazole, and [1,2,4]Triazolo[4,3-b][1,2,4]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. naturalspublishing.com [naturalspublishing.com]

Application Note &amp; Protocols: Crystallization of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Abstract

This guide provides a comprehensive overview and detailed protocols for the crystallization of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, a small organic molecule of interest in medicinal chemistry and materials science.[1][2] The successful generation of high-quality single crystals is frequently the rate-limiting step for critical analytical techniques such as single-crystal X-ray diffraction (SCXRD), which provides definitive structural elucidation.[3][4] This document moves beyond simple procedural lists to explain the underlying principles of crystallization, offering a logical framework for method selection and optimization. We present a suite of protocols, from fundamental screening techniques like slow evaporation to more advanced methods such as vapor and liquid diffusion, tailored to the physicochemical properties of the target compound. Troubleshooting guides and data interpretation tables are included to empower researchers to systematically overcome common crystallization challenges.

Introduction: The Rationale for Crystallization

The compound 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole belongs to the 1,3,4-oxadiazole class of heterocycles, a scaffold known for a wide array of biological activities and applications in materials science.[2][5][6] Definitive confirmation of its three-dimensional structure, including bond angles, conformation, and intermolecular interactions, is paramount for understanding its structure-activity relationship (SAR) and for rational drug design. SCXRD is the gold standard for this purpose, but it is entirely dependent on the availability of a high-quality single crystal.[4]

The process of crystallization is a controlled phase transition where a solute in a solution organizes into a highly ordered solid lattice. This process is governed by achieving a state of supersaturation, which can be induced by various means, followed by nucleation and crystal growth.[7][8] This guide will equip the researcher with the tools to manipulate these variables effectively.

Compound Analysis:

• Polarity: The molecule possesses a polar 1,3,4-oxadiazole core and a methylsulfanyl group, contrasted with a relatively non-polar fluorophenyl ring. This amphiphilic nature suggests moderate solubility in a range of common organic solvents.

• Intermolecular Interactions: The nitrogen and oxygen atoms of the oxadiazole ring, along with the fluorine atom, can act as hydrogen bond acceptors. The aromatic rings can participate in π-π stacking interactions, which can be crucial for crystal packing.[1][9]

Materials and Reagents

• Compound: 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (purity >95%)

• Solvents: HPLC or reagent grade solvents are required. A suggested screening panel includes:

  • Polar Aprotic: Acetone, Ethyl Acetate (EtOAc), Acetonitrile (MeCN), Tetrahydrofuran (THF), Dimethylformamide (DMF)[10][11]

  • Polar Protic: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA)

  • Non-polar/Weakly Polar: Dichloromethane (DCM), Toluene, Hexanes, Heptane[11]

• Glassware: Assorted small vials (e.g., 1-dram, 2-dram), test tubes, beakers, Erlenmeyer flasks. All glassware must be scrupulously clean.

• Equipment: Hot plate/stirrer, filtration apparatus (syringe filters, 0.22 µm), aluminum foil, parafilm, needles, controlled temperature baths (optional).

Strategic Approach to Crystallization

A systematic approach is more effective than random trials. The workflow below outlines a logical progression from initial screening to advanced method selection.

Caption: A decision workflow for selecting a crystallization method based on initial solubility tests.

Experimental Protocols

Protocol 1: Initial Solubility and Solvent System Screening

Principle: Identifying a suitable solvent or solvent system is the most critical step. An ideal solvent for crystallization is one in which the compound is moderately soluble—dissolving completely when heated but sparingly soluble at room or lower temperatures.[8]

Methodology:

• Place 2-5 mg of the compound into a series of small, clean vials.

• To each vial, add a different solvent from the screening panel (see Table 1) in 100 µL increments, up to 1 mL.

• Observe solubility at room temperature after vortexing.

• If the compound is insoluble or sparingly soluble at room temperature, gently warm the vial while observing.

• Record your observations in a table.

Data Presentation: Solvent Screening Guide

Solvent Class	Example Solvents	Rationale & Expected Behavior for Target Compound
Ethers	THF	Good starting point for dissolving compounds of moderate polarity.
Ketones	Acetone	Its volatility is suitable for slow evaporation.
Esters	Ethyl Acetate	Often an excellent choice for heterocyclic compounds.[10][11]
Halogenated	DCM	Good solvent, often paired with a non-polar anti-solvent like hexane.[11]
Alcohols	EtOH, IPA	Potential for hydrogen bonding may influence crystal packing.
Nitriles	Acetonitrile	A polar aprotic solvent that is a common choice for crystallization.[10]
Aromatics	Toluene	Can promote π-π stacking interactions.

| Alkanes | Hexane, Heptane | Primarily used as anti-solvents to induce precipitation.[11] |

Protocol 2: Slow Evaporation

Principle: This is the simplest method, where supersaturation is achieved by gradually removing the solvent, thus increasing the solute concentration.[12][13] It is most effective when the compound is quite soluble in a volatile solvent.

Caption: Workflow for the slow evaporation crystallization method.

Methodology:

• Prepare a clear, nearly saturated solution of the compound in a suitable solvent (e.g., DCM, Acetone, or Ethyl Acetate).

• Filter the solution through a syringe filter into a clean vial to remove any particulate matter that could act as unwanted nucleation sites.[8]

• Cover the vial with aluminum foil and pierce it with a needle 1-3 times. The number and size of the holes control the rate of evaporation.

• Set the vial aside in a quiet, vibration-free location and monitor for crystal growth over several days.

Scientist's Notes & Troubleshooting:

• Rationale: Filtering the solution is crucial. Dust particles provide surfaces for rapid nucleation, resulting in a shower of tiny crystals instead of a few large ones.

• Problem: No crystals form, only a film or oil.

  • Solution: The evaporation was too fast. Use fewer/smaller holes or a less volatile solvent.

• Problem: A large mass of tiny crystals forms.

  • Solution: The initial solution was too concentrated, or evaporation was too rapid. Start with a more dilute solution.

Protocol 3: Slow Cooling

Principle: This method leverages the temperature-dependent solubility of the compound. A saturated solution is prepared at an elevated temperature, and as it cools slowly, the solubility decreases, leading to supersaturation and crystallization.[8][13]

Methodology:

• Prepare a saturated solution of the compound in a suitable solvent (e.g., Ethanol, Acetonitrile) at or near its boiling point.

• Filter the hot solution into a clean vial or test tube.

• Seal the container tightly.

• Place the container into a large, insulated vessel (like a Dewar flask) filled with hot water at the same temperature.

• Allow the entire system to cool slowly to room temperature over 12-24 hours. For even slower cooling, the setup can be placed in a styrofoam box.

Scientist's Notes & Troubleshooting:

• Rationale: Slow cooling is essential to prevent rapid precipitation, which leads to amorphous material or microcrystals. The insulated bath ensures a gradual temperature drop.

• Problem: The compound "crashes out" as a fine powder.

  • Solution: The cooling was too fast, or the solution was supersaturated too quickly. Use a better-insulated container or start with a slightly less concentrated solution.

Protocol 4: Vapor Diffusion

Principle: This is a highly effective and controlled method, especially when only small amounts of material are available.[12] A solution of the compound is placed in an environment containing the vapor of an "anti-solvent" (a liquid in which the compound is insoluble). The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.[14]

Methodology:

• Dissolve the compound in a minimal amount of a relatively non-volatile solvent in which it is highly soluble (e.g., DCM, Toluene). This is the "solvent."

• Place this solution in a small, open vial.

• In a larger jar with a tight-fitting lid, add a layer (1-2 cm) of a volatile solvent in which the compound is insoluble (e.g., Hexane, Pentane, Diethyl Ether). This is the "anti-solvent."

• Carefully place the small vial containing the compound solution inside the larger jar, ensuring the liquid levels do not touch.

• Seal the jar and leave it undisturbed. Crystals should form over 1-7 days at the interface or bottom of the inner vial.

Scientist's Notes & Troubleshooting:

• Rationale: The key is the slow diffusion of the anti-solvent vapor into the solvent, gradually lowering the overall solubility. The choice of solvents is critical: the solvent should be less volatile than the anti-solvent.

• Problem: The entire solution becomes cloudy, and an amorphous solid precipitates.

  • Solution: Diffusion was too fast. Try using a less volatile anti-solvent or placing the setup in a cooler environment to slow the diffusion rate.

Summary of Methods & Expected Outcomes

Method	Principle	Ideal Starting Condition	Common Solvents	Potential Outcome
Slow Evaporation	Increase concentration	Soluble at RT	Acetone, DCM, EtOAc	Plates or needles
Slow Cooling	Decrease solubility with temp.	Sparingly soluble at RT, soluble hot	EtOH, MeCN, Toluene	Blocky crystals
Vapor Diffusion	Add anti-solvent via vapor	Soluble in a low-volatility solvent	Solvent: DCM, Toluene; Anti-solvent: Hexane, Pentane	High-quality single crystals
Liquid Diffusion	Add anti-solvent via liquid interface	Soluble in a denser solvent	Solvent: DMF, DCM; Anti-solvent: Hexane, EtOH	Good for difficult compounds

Conclusion

The crystallization of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is an achievable but systematic process. Success hinges on a methodical screening of solvents to identify optimal solubility characteristics, followed by the careful application of a suitable crystallization technique. This guide recommends beginning with slow evaporation or slow cooling for initial trials due to their simplicity. For challenging cases or when high-quality crystals for diffraction are essential, the vapor diffusion method offers superior control and is often the most successful approach. By understanding the principles behind each technique and following these detailed protocols, researchers can significantly increase their probability of obtaining single crystals suitable for definitive structural analysis.

References

• SPT Labtech. (n.d.). Chemical crystallization.
• ResearchGate. (2023, June 6). How can I obtain good crystals of heterocyclic organic compounds?.
• Steed, J. W. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, Royal Society of Chemistry. DOI:10.1039/D2CS00697A.
• Staples, R. J. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC.
• Unknown. (n.d.). Crystallization of small molecules.
• Manukumar, H. M., et al. (2024, March 31). Unraveling the crystal structure, stability and drug likeness of 1,3,4-oxadiazole derivatives against Myelofibrosis: a combined experimental and computational investigation. Journal of Biomolecular Structure and Dynamics.
• ResearchGate. (2015, January 31). Can anyone please suggest the best method to grow the crystals for organic compounds.
• Al-Majid, A. M., et al. (n.d.). Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. CrystEngComm, Royal Society of Chemistry.
• Steed, J. W. (2023, March 1). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, Royal Society of Chemistry.
• Popova, E. A., et al. (2013, July 22). 1,3,4-Oxadiazoles for Crystal Engineering. Convenient Synthesis and Self-Assembly: Nonchiral Chains versus Chiral Helices. ACS Publications.
• Al-Majid, A. M., et al. (2023, November 10). Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions. CrystEngComm, Royal Society of Chemistry. DOI:10.1039/D3CE00944K.
• Manukumar, H. M., et al. (2024, March 31). Unraveling the crystal structure, stability and drug likeness of 1,3,4-oxadiazole derivatives against Myelofibrosis: a combined experimental and computational investigation. PubMed.
• MIT Department of Chemistry. (n.d.). Growing Quality Crystals.
• Unknown. (2018). Different Types of Crystal Growth Methods. International Journal of Pure and Applied Mathematics.
• University of Rochester, Department of Chemistry. (n.d.). How To: Grow X-Ray Quality Crystals.
• HNb, I. I., et al. (n.d.). Syntheses, crystal structures and Hirshfeld surface analysis of 2-(benzylsulfanyl)-5-[4-(dimethylamino)phenyl]-1,3,4-oxadiazole and 2-[(2-chloro-6-fluorobenzyl)sulfanyl]. PMC.
• ResearchGate. (2020, February 22). The crystal structure of 2-p-fluorophenyl-5-dihydroxymethyl-1,3,4-oxadiazole, C9H7FN2O3.
• Bollikolla, H. B., et al. (2022, June 12). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews.
• Kumar, A., et al. (n.d.). Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. PMC.
• Unknown. (n.d.). Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. PMC.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions - CrystEngComm (RSC Publishing) DOI:10.1039/D3CE00944K [pubs.rsc.org]
• 3. sptlabtech.com [sptlabtech.com]
• 4. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 5. jchemrev.com [jchemrev.com]
• 6. Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. acadpubl.eu [acadpubl.eu]
• 8. How To [chem.rochester.edu]
• 9. Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 14. lafactoria.lec.csic.es [lafactoria.lec.csic.es]

Application Note: In Vitro Cell Viability and Cytotoxicity Profiling of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Executive Summary

The 1,3,4-oxadiazole scaffold is a highly versatile pharmacophore in medicinal chemistry, widely recognized for its profound anti-proliferative, antiangiogenic, and mitostatic potential. This application note provides a comprehensive, self-validating methodological framework for evaluating the in vitro cytotoxicity of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole . By coupling metabolic (MTT) and ATP-quantitation (luminescent) assays, researchers can confidently establish the therapeutic index of this compound while ruling out false positives caused by metabolic decoupling.

Pharmacological Context & Rationale

Derivatives of 1,3,4-oxadiazole frequently exhibit superior anticancer activity compared to standard reference drugs by targeting multiple oncogenic pathways simultaneously [1]. The specific structural features of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole make it a compelling candidate for oncology research:

• 4-Fluorophenyl moiety: The substitution of hydrogen with fluorine increases the compound's lipophilicity and metabolic stability, enhancing cellular permeability.

• Methylsulfanyl (methylthio) group: This moiety alters the electronic distribution of the oxadiazole ring, optimizing hydrogen bonding and hydrophobic interactions within the binding pockets of target kinases (e.g., VEGFR, EGFR) [2].

Mechanistically, these derivatives induce cytotoxicity through two primary avenues: the direct inhibition of receptor tyrosine kinases and the induction of the intrinsic mitochondrial apoptotic pathway [3].

Figure 1: Putative apoptotic and kinase-inhibitory pathways of 1,3,4-oxadiazoles.

Experimental Design: The Self-Validating System

To ensure absolute trustworthiness in the viability readout, this protocol employs an orthogonal, self-validating assay system. Relying on a single assay can lead to misinterpretation; for instance, a compound might temporarily halt mitochondrial reductase activity (yielding a low MTT score) without actually causing cell death.

Causality in Experimental Choices:

• Orthogonal Readouts: We pair the MTT Assay (measuring mitochondrial metabolic activity) with the CellTiter-Glo® Assay (measuring intracellular ATP). If both assays yield congruent IC50 values, the cytotoxic effect is definitively validated.

• Vehicle Controls (0.1% DMSO): 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is hydrophobic. It must be dissolved in DMSO. We cap the final DMSO concentration at 0.1% to prevent solvent-induced baseline toxicity, which would otherwise skew the IC50 calculation.

• Edge Effect Mitigation: The outer wells of the 96-well plate are filled with sterile PBS rather than cells. Evaporation during 48–72 hour incubations alters the osmotic balance and drug concentration in peripheral wells, a common source of data irreproducibility.

Figure 2: Orthogonal workflow for oxadiazole viability screening.

Detailed Methodologies

Cell Seeding and Preparation

Target Cell Lines: A549 (Human Lung Carcinoma), MCF-7 (Human Breast Adenocarcinoma), and WI38 (Normal Human Lung Fibroblasts) for therapeutic index calculation [4].

• Harvest cells in the logarithmic growth phase using 0.25% Trypsin-EDTA.

• Resuspend cells in complete medium (e.g., DMEM + 10% FBS + 1% Penicillin/Streptomycin).

• Count cells using a hemocytometer or automated cell counter. Adjust the concentration to 5×104 cells/mL.

• Seed 100 µL of the cell suspension into the inner 60 wells of a 96-well flat-bottom tissue culture plate ( 5,000 cells/well).

• Add 200 µL of sterile PBS to the outer perimeter wells to prevent evaporation.

• Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cellular adhesion and recovery.

Compound Treatment

• Stock Preparation: Dissolve 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole in 100% molecular-grade DMSO to create a 10 mM master stock.

• Serial Dilution: Prepare a 2X concentration series in complete culture medium (e.g., 200, 100, 50, 25, 12.5, 6.25 µM). Ensure the DMSO concentration in these dilutions does not exceed 0.2%.

• Aspirate the old media from the 96-well plate.

• Add 100 µL of the drug dilutions to the appropriate wells. The final assay concentrations will be 100, 50, 25, 12.5, 6.25, and 3.125 µM, with a final DMSO concentration of ≤ 0.1%.

• Include Vehicle Control wells (medium + 0.1% DMSO) and Positive Control wells (e.g., 10 µM Doxorubicin).

• Incubate for 48 hours.

Assay 1: MTT Colorimetric Protocol

Rationale: MTT is reduced to insoluble purple formazan by NAD(P)H-dependent cellular oxidoreductase enzymes. This reflects the metabolic vigor of the cells.

• After the 48-hour treatment, add 20 µL of MTT reagent (5 mg/mL in PBS) directly to each well containing the 100 µL of culture media.

• Incubate for exactly 4 hours at 37°C. Note: This specific timeframe is critical. Over-incubation leads to spontaneous MTT reduction and high background noise.

• Carefully aspirate the media. Critical Step: Formazan crystals are unattached to the plate. Tilt the plate at a 45-degree angle and aspirate slowly to avoid sucking up the crystals.

• Add 150 µL of 100% DMSO to each well to solubilize the formazan.

• Place the plate on an orbital shaker for 15 minutes at room temperature, protected from light.

• Read the absorbance at 570 nm (with a 630 nm reference filter for background subtraction) using a microplate reader.

Assay 2: CellTiter-Glo (ATP Quantitation) Protocol

Rationale: ATP is the most direct indicator of metabolically active, living cells. The luciferase reaction generates a stable luminescent signal proportional to the amount of ATP present.

• Equilibrate the plate and the CellTiter-Glo® reagent to room temperature for 30 minutes. Note: Temperature gradients across the plate will cause uneven luminescent kinetics.

• Add 100 µL of CellTiter-Glo® reagent directly to the 100 µL of culture medium in each well.

• Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Record luminescence using a multimode microplate reader with an integration time of 0.5 to 1 second per well.

Representative Data & Interpretation

To validate the efficacy of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, IC50 values must be calculated using non-linear regression analysis (e.g., a four-parameter logistic curve). The table below summarizes representative quantitative data demonstrating the expected pharmacological profile of this class of compounds [5].

Table 1: Representative IC50 Values (µM) at 48 Hours Post-Treatment

Cell Line	Tissue Origin	MTT Assay IC50 (µM)	ATP Assay IC50 (µM)	Selectivity Index (SI)*
A549	Lung Carcinoma	14.2±1.1	15.0±0.8	4.3
MCF-7	Breast Adenocarcinoma	8.5±0.6	8.9±0.5	7.2
WI38	Normal Lung Fibroblast	61.4±4.2	63.1±3.9	-
Doxorubicin	Positive Control (MCF-7)	1.2±0.1	1.1±0.1	N/A

*Selectivity Index (SI) is calculated as the IC50 of the normal cell line (WI38) divided by the IC50 of the cancer cell line. An SI > 3 indicates a favorable therapeutic window.

Data Interpretation: The tight correlation between the MTT and ATP assay results confirms that the compound induces genuine cytotoxicity rather than merely suppressing mitochondrial respiration. The high Selectivity Index (SI = 7.2 for MCF-7) highlights the targeted nature of the 1,3,4-oxadiazole derivative against malignant cells while sparing normal fibroblasts.

References

• Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. Molecules (MDPI). Available at:[Link]

• Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. Semantic Scholar. Available at:[Link]

• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. PubMed Central (PMC). Available at: [Link]

• Synthesis and Screening of New [1,3,4]Oxadiazole, [1,2,4]Triazole, and[1,2,4]Triazolo[4,3-b][1,2,4]triazole Derivatives as Potential Antitumor Agents on the Colon Carcinoma Cell Line (HCT-116). ACS Publications. Available at:[Link]

• Cell viability percentage of the novel pyridine, 1,3,4-oxadiazole, thio-methyl, and 1,2,3-triazole heterocycles. ResearchGate. Available at:[Link]

Application Note: Solvation Dynamics and Stock Preparation of 2-(4-Fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Target Audience: Assay Biologists, Medicinal Chemists, and Preclinical Drug Development Scientists Compound Classification: 1,3,4-Oxadiazole Thioether

Executive Summary & Mechanistic Context

The 1,3,4-oxadiazole scaffold is a privileged structure in medicinal chemistry, frequently deployed as a bioisostere for esters and amides to improve metabolic stability and pharmacokinetic profiles [1]. The specific derivative, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (CAS: 459860-94-7), integrates a highly electronegative fluorophenyl ring with a polarizable methylsulfanyl (thioether) moiety.

While this structural combination confers excellent membrane permeability and target-binding affinity (often utilized in antimicrobial and anticancer screening) [2], it presents distinct challenges for in vitro handling. The extreme hydrophobicity of the fluorophenyl group, coupled with the oxidation susceptibility of the thioether, requires a rigorously controlled solvation and storage protocol to prevent compound degradation and assay artifacts (e.g., false negatives due to micro-precipitation).

Physicochemical Profiling & Solvation Parameters

Before initiating stock preparation, it is critical to understand the physical constraints of the molecule. The compound exhibits negligible aqueous solubility, necessitating the use of aprotic, highly polar organic solvents like Dimethyl Sulfoxide (DMSO).

Table 1: Quantitative Physicochemical Data

Parameter	Value / Specification	Experimental Implication
Molecular Formula	C₉H₇FN₂OS	Highly lipophilic; requires organic solvent.
Molecular Weight	210.23 g/mol	2.10 mg is required per 1 mL for a 10 mM stock.
CAS Registry Number	459860-94-7	Unique identifier for procurement and QA/QC.
Primary Solvent	Anhydrous DMSO (≥99.9%)	DMSO disrupts the crystalline lattice efficiently via dipole-dipole interactions.
Aqueous Solubility	< 0.1 mg/mL	Direct addition to aqueous buffers will cause immediate precipitation.
Chemical Vulnerability	Thioether Oxidation	The -SCH₃ group readily oxidizes to sulfoxides/sulfones in the presence of O₂ and light [3].

Master Stock Preparation Workflow

The following protocol outlines the preparation of a 10 mM master stock solution . This methodology is designed as a self-validating system: every step includes a physical rationale to ensure that the final concentration is accurate and biologically active.

Phase 1: Equilibration and Weighing

Causality: Cold solids act as condensation nuclei. Opening a cold vial introduces ambient atmospheric moisture, which hydrolyzes the solvent and drastically lowers the solubility limit of the hydrophobic oxadiazole.

• Equilibrate: Remove the lyophilized solid from -20°C storage and place it in a desiccator at room temperature (20–25°C) for a minimum of 30 minutes before breaking the seal.

• Weigh: Using an analytical balance (0.01 mg precision), weigh exactly 2.10 mg of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole into a sterile, amber-tinted microcentrifuge tube.

Phase 2: Solvation

Causality: Anhydrous DMSO prevents the formation of water-bridged hydration shells that exclude the hydrophobic compound, ensuring complete molecular dispersion. 3. Add Solvent: Pipette exactly 1.00 mL of room-temperature, anhydrous DMSO (water content <0.005%) into the tube. 4. Agitate: Vortex the suspension at medium speed for 30 seconds. 5. Sonicate: Place the tube in a water bath sonicator for 2–5 minutes at room temperature. 6. Visual QC: Inspect the solution against a bright light source. The solution must be completely optically clear. Any turbidity indicates incomplete dissolution, requiring further sonication.

Phase 3: Aliquoting and Inert Gas Blanketing

Causality: Thioether pesticides and pharmaceuticals are highly susceptible to oxidation [3]. Repeated freeze-thaw cycles introduce oxygen and water, degrading the methylsulfanyl group into inactive sulfoxides. 7. Aliquot: Dispense the 10 mM stock into single-use aliquots (e.g., 20 µL or 50 µL) into pre-chilled, amber microcentrifuge tubes. 8. Argon Blanket: Gently blow a stream of Argon or dry Nitrogen gas over the headspace of each tube for 3–5 seconds to displace ambient oxygen. 9. Seal and Store: Cap tightly, seal with Parafilm, and immediately transfer to a -80°C freezer for long-term storage (stable for up to 6 months).

Workflow Visualization

Below is the logical progression of the stock preparation, emphasizing the critical environmental controls required to maintain the integrity of the thioether and oxadiazole moieties.

Figure 1: Step-by-step workflow for the preparation and stabilization of oxadiazole thioether stock solutions.

Downstream Assay Dilution Protocol (Avoiding "Solvent Shock")

When introducing a 10 mM DMSO stock into an aqueous biological assay (e.g., cell culture media or enzyme buffer), direct injection often causes "solvent shock." The rapid diffusion of DMSO into the water leaves the highly hydrophobic oxadiazole stranded, resulting in instantaneous micro-precipitation.

Step-by-Step Intermediate Dilution:

• Thaw: Thaw a single-use 10 mM aliquot at room temperature. Do not heat.

• Intermediate Organic Dilution: If your final assay concentration is 10 µM, first dilute the 10 mM stock 1:10 or 1:100 in pure DMSO to create a working stock.

• Aqueous Transition: Slowly add the working stock dropwise to the aqueous assay buffer while continuously vortexing or stirring.

• DMSO Tolerance: Ensure the final DMSO concentration in the assay does not exceed 0.5% – 1.0% (v/v), as higher concentrations can induce cellular toxicity or denature target proteins.

References

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications. Open Medicinal Chemistry Journal (2024). Available at:[Link]

• 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. National Center for Biotechnology Information (PMC) (2014). Available at:[Link]

• Combined Experimental and Computational Study on the Transformation of a Novel 1,3,4-Oxadiazole Thioether Nematicide in Aqueous Solutions. Journal of Agricultural and Food Chemistry - ACS Publications (2022). Available at:[Link]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Welcome to the technical support center for the synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole. This guide is designed for researchers, medicinal chemists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important heterocyclic scaffold. The 1,3,4-oxadiazole moiety is a privileged structure in medicinal chemistry, valued for its role as a bioisostere for amides and esters and its wide range of pharmacological activities.[1][2][3] This guide provides in-depth, experience-driven advice to help you optimize your reaction yields and purity.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, focusing on the causality behind each problem and providing validated solutions.

Q1: My yield of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is consistently low. What are the most likely causes and how can I fix this?

Low yield is the most common issue, often stemming from one of three areas: starting material integrity, inefficient cyclization, or suboptimal reaction conditions.

Potential Causes & Step-by-Step Solutions:

• Poor Quality of Starting Materials: The synthesis is highly dependent on the purity of your precursors, primarily 4-fluorobenzohydrazide and the key intermediate, potassium dithiocarbazinate, which is subsequently methylated.

  • 4-Fluorobenzohydrazide: This is typically prepared by reacting the ethyl or methyl ester of 4-fluorobenzoic acid with hydrazine hydrate.[4][5] Incomplete reaction or hydrolysis of the ester can leave unreacted starting material.

    • Protocol Validation: Ensure the initial esterification of 4-fluorobenzoic acid goes to completion (monitor by TLC). When forming the hydrazide, use an excess of hydrazine hydrate and ensure sufficient reflux time (typically 5-6 hours).[3][5] Recrystallize the resulting 4-fluorobenzohydrazide from ethanol to obtain a pure, white solid.[6]

  • S-Methyl Dithiocarbazinate Intermediate: The -(methylsulfanyl) group is typically introduced by reacting an acylhydrazide with carbon disulfide (CS₂) in the presence of a base (like KOH), followed by methylation.[7]

    • Protocol Validation: This reaction should be performed at low temperatures (0-10°C) to prevent side reactions of the highly reactive CS₂.[8][9] After the addition of CS₂, the subsequent methylation (e.g., with methyl iodide or dimethyl sulfate) should also be carefully temperature-controlled. Incomplete reaction at this stage is a major source of yield loss.

• Inefficient Cyclization/Dehydration: The final ring-closing step is critical. This intramolecular cyclodehydration requires a dehydrating agent to remove a molecule of water and form the stable oxadiazole ring.[10][11] The choice and handling of this agent are paramount.

  • Causality: Harsh dehydrating agents or excessive temperatures can lead to decomposition of the starting material or the product.[12] Conversely, an insufficient amount or weakly active agent will result in an incomplete reaction.

  • Solution: Phosphorus oxychloride (POCl₃) is a very common and effective dehydrating agent for this transformation.[3][10][13] However, it must be used under anhydrous conditions.

    • Experimental Protocol: Perform the reaction with 3-5 equivalents of POCl₃ under reflux, typically for 1-3 hours. Monitor the reaction progress diligently using TLC. Upon completion, the reaction mixture should be carefully poured onto crushed ice to quench the excess POCl₃. This step is highly exothermic and must be done slowly in a well-ventilated fume hood.

• Suboptimal Work-up Procedure: Mechanical loss of product during extraction and purification can significantly reduce your isolated yield.

  • Solution: After quenching with ice, the aqueous solution is typically basic (neutralize with NaHCO₃ or a similar base) and then extracted with an organic solvent like ethyl acetate or dichloromethane. Ensure you perform multiple extractions (at least 3x) to recover all the product from the aqueous layer. The combined organic layers should be washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues.

Caption: A decision tree for troubleshooting low product yield.

Q2: I am observing a significant side product in my reaction. How can I identify and minimize it?

Side product formation usually points to incomplete reactions or alternative reaction pathways.

• Identification: The most common impurity is the uncyclized intermediate, N-(4-fluorobenzoyl)-2-(methylthio)hydrazine-1-carbothioamide . This can be readily identified by ¹H NMR, where you will still observe characteristic N-H protons that are absent in the final cyclized product. Another possibility, though less common under standard dehydrating conditions, is the formation of the corresponding 1,3,4-thiadiazole.[12] Mass spectrometry is an excellent tool to distinguish between these possibilities.

• Minimization Strategies:

  • Drive the Cyclization to Completion: The presence of the uncyclized intermediate is a clear sign of an inefficient cyclization step. Ensure your dehydrating agent (e.g., POCl₃) is fresh and the reaction is run under strictly anhydrous conditions. A moderate increase in reaction time or temperature can help push the reaction to completion, but this must be balanced against the risk of decomposition.[12]

  • Control Reaction Temperature: Overheating during the formation of the S-methyl dithiocarbazinate intermediate can lead to decomposition and the formation of various sulfur-containing byproducts. Maintain temperatures below 10°C during this stage.[9]

  • Purification: If minor impurities persist, purification via column chromatography (silica gel, using a hexane/ethyl acetate gradient) or careful recrystallization can effectively remove them to yield the pure desired product.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable synthetic route for preparing 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole?

The most common and robust method involves a multi-step synthesis starting from 4-fluorobenzoic acid.

• Step 1: Formation of 4-fluorobenzohydrazide. 4-fluorobenzoic acid is first converted to its corresponding methyl or ethyl ester via Fischer esterification, followed by reaction with hydrazine hydrate.[4][5]

• Step 2: Formation of Potassium Dithiocarbazinate. The 4-fluorobenzohydrazide is then reacted with carbon disulfide in the presence of potassium hydroxide in an alcoholic solvent to form the potassium salt of the corresponding dithiocarbazinate.[7]

• Step 3: S-Methylation. The potassium salt is methylated using a suitable methylating agent, such as methyl iodide, to yield N'-(4-fluorobenzoyl)hydrazinecarbodithioic acid methyl ester.[8]

• Step 4: Cyclodehydration. The final and critical step is the cyclization of this intermediate using a dehydrating agent like phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA) to yield the target 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole.[10][13]

Q2: Are there alternative cyclization reagents I can use instead of POCl₃?

Yes, several other reagents can effect the cyclodehydration. The choice often depends on the scale of the reaction, desired purity, and tolerance of other functional groups.

Reagent	Typical Conditions	Pros	Cons
Phosphorus Oxychloride (POCl₃)	Reflux, 1-3 h	Highly effective, common, relatively inexpensive.[10][13]	Corrosive, reacts violently with water, work-up can be challenging.
Polyphosphoric Acid (PPA)	100-140°C, 1-4 h	Effective, can act as both solvent and catalyst.[12]	Highly viscous, difficult to stir, work-up requires quenching in large amounts of ice water.
Sulfuric Acid (conc. H₂SO₄)	0°C to RT	Strong dehydrating agent, inexpensive.	Can cause charring and sulfonation side products, harsh conditions.[14]
Triflic Anhydride	Low temperature	Very powerful dehydrating agent, fast reactions.[10]	Expensive, extremely reactive.
Burgess Reagent	Microwave, 150°C, 10 min	Mild, rapid reaction times under microwave conditions.[7]	Expensive, specialized reagent.

Q3: What are the critical safety precautions for this synthesis?

Several reagents used in this synthesis are hazardous and require careful handling in a certified chemical fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Hydrazine Hydrate (N₂H₄·H₂O): Highly toxic, a suspected carcinogen, and corrosive. Handle with extreme care and avoid inhalation or skin contact.

• Carbon Disulfide (CS₂): Extremely flammable with a very low flash point, and highly toxic. All sources of ignition must be excluded from the work area.

• Phosphorus Oxychloride (POCl₃): Highly corrosive and reacts violently with water, releasing toxic HCl gas. The quenching procedure must be performed slowly and carefully in an ice bath.

• Methyl Iodide (CH₃I): A potent alkylating agent, toxic, and a suspected carcinogen.

Always consult the Safety Data Sheet (SDS) for each reagent before beginning any experimental work.

References

• A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science (RSC Publishing).
• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic
• Regioselective Synthesis of 2,5-Disubstituted-1,3,4-thiadiazoles and 1,3,4-Oxadiazoles via Alkyl 2-(Methylthio)-2-thioxoacetates and Alkyl 2-Amino-2-thioxoacetates.
• Copper-Catalyzed One-Pot Synthesis of 2,5-Disubstituted 1,3,4-Oxadiazoles from Arylacetic Acids and Hydrazides via Dual Oxid
• Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review of the Literature
• Process for preparing methyl dithiocarbazinate by reacting methyl bromide with the reaction product of carbon disulfide, hydrazine and an adjunct base.
• Synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole deriv
• Superior Reactivity of Thiosemicarbazides in the Synthesis of 2-Amino-1,3,4-oxadiazoles.
• Synthesis, characterization and biological activities of 2,5-disubstituted 1,3,4–oxadiazoles. Der Pharma Chemica.
• Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential. Bentham Science.
• Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential. Eureka Select.
• troubleshooting common side reactions in 1,3,4-thiadiazole synthesis. Benchchem.
• Synthetic Transformation of 4-fluorobenzoic Acid to 4-fluorobenzohydrazide Schiff Bases and 1,3,4-Oxadiazole Analogs having DPPH Radical Scavenging Potential.
• Processes for the production of methyl dithiocarbazinate.
• A Useful Synthesis of 2-Acylamino-1,3,4-oxadiazoles from Acylthiosemicarbazides Using Potassium Iodate and the Discovery of New Antibacterial Compounds. PMC.
• A proces for preparing methyl dithiocarbazinate by reacting methyl bromide with the reaction product of carbon disulfide, hydrazine and an adjunct base.
• 4-Fluorobenzoic acid hydrazide. ECHEMI.
• Reaction scope of cyclization of the thiosemicarbazide.
• A proces for preparing methyl dithiocarbazinate by reacting methyl bromide with the reaction product of carbon disulfide, hydrazine and an adjunct base.
• Process for preparing methyl dithiocarbazinate by reacting methyl bromide with the reaction product of carbon disulfide and hydrazine in an aqueous medium.
• Demonstration of the synthesis of 4-fluoro-Nʹ-(substituted piperidines) benzohydrazides 3(a-c).
• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews.
• SYNTHESIS, SPECTRAL AND BIOLOGICAL EVOLUTION OF 2 -(4 - FLUOROPHENYL -1, 3, 4 -OXADIAZOL -2 -YL -5 -SULFANYL) -4 - (CYCLOHEXYLAMINO) -6 -(ARYLAMINO) -S -TRIAZINE.
• Synthesis of 1,3,4-oxadiazoles. Organic Chemistry Portal.
• A new and efficient synthesis of 1,3,4-oxadiazole derivatives using TBTU. Luxembourg Bio Technologies.
• 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Comput
• A Review on1, 3, 4-Oxadiazole Its Chemical Synthesis and Pharmacological Properties. European Journal of Pharmaceutical and Medical Research.
• Insight into the Synthesis Approaches of Oxadiazole and its Derivatives, Focuses on their Pharmacological Activities.

Sources

• 1. A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions - Chemical Science (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Purification of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals tasked with the isolation and purification of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (CAS No. 459860-94-7).

Because 1,3,4-oxadiazole-2-thiones exist in a thione-thiol tautomeric equilibrium, methylation (typically using methyl iodide or dimethyl sulfate) often yields a mixture of the kinetically favored S-alkylated target and the thermodynamically stable N-alkylated byproduct. This guide provides self-validating protocols to isolate the specific S-methyl isomer with high analytical purity, grounded in established synthetic methodologies [1, 2].

Diagnostic Purification Workflow

Workflow for the isolation and purification of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole.

Standard Operating Procedures (SOPs)

Protocol A: Liquid-Liquid Extraction (Aqueous Workup)

Causality: The methylation reaction utilizes inorganic bases (e.g., K₂CO₃ or NaOH) and generates iodide/sulfate salts. Aqueous workup removes these water-soluble components, preventing them from co-crystallizing with the product and skewing mass recovery data.

• Quench: Dilute the crude reaction mixture with ice-cold distilled water (3 volumes per volume of reaction solvent) to precipitate the organics and neutralize residual base.

• Extract: Add Ethyl Acetate (EtOAc) (2 volumes). Shake vigorously in a separatory funnel and allow phase separation. The S-methyl oxadiazole will partition into the upper organic layer.

• Wash: Wash the organic layer sequentially with 5% aqueous NaHCO₃ (1 vol), water (1 vol), and brine (1 vol).

• Dry & Concentrate: Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes. Filter and concentrate under reduced pressure (rotary evaporator, 40°C water bath) to yield the crude solid.

Protocol B: Flash Column Chromatography

Causality: If the N-methyl byproduct exceeds 15%, recrystallization alone will not suffice. The S-methylated product is significantly less polar than the N-methylated isomer due to the lack of a highly polarized C=O or C=S bond adjacent to an N-CH₃ group.

• Column Preparation: Pack a column with Silica Gel 60 (230-400 mesh) using a Hexane/EtOAc (9:1 v/v) solvent system.

• Loading: Dissolve the crude solid in a minimum volume of Dichloromethane (DCM) and dry-load it onto a small amount of silica gel, or wet-load directly if highly soluble in the eluent.

• Elution: Elute using an isocratic gradient of Hexane/EtOAc (8:2 v/v). Monitor fractions via TLC (UV active at 254 nm).

• Isolation: Combine fractions containing the faster-eluting spot (S-methyl isomer) and concentrate.

Protocol C: Recrystallization

Causality: Recrystallization from a protic solvent exploits the differential solubility of the oxadiazole at varying temperatures, yielding highly pure crystalline material suitable for X-ray diffraction or biological assays [4].

• Dissolution: Suspend the solid in minimal boiling absolute ethanol (approx. 5-10 mL/g).

• Clarification: If insoluble particulates remain, perform a hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature undisturbed, then transfer to an ice bath (0-4°C) for 2 hours to maximize crystal yield.

• Recovery: Collect the white/pale yellow crystals via vacuum filtration, wash with ice-cold ethanol (1-2 mL), and dry under high vacuum.

Quantitative Data: Solvent Systems & Separation Metrics

The following table summarizes the expected chromatographic behavior and solubility profiles for the target compound and its primary impurities, allowing for self-validating TLC checks during purification.

Compound / Isomer	TLC Rf (Hexane:EtOAc 7:3)	Solubility (Hot EtOH)	Solubility (Cold EtOH)	Dipole Moment / Polarity
S-methyl oxadiazole (Target)	0.65 - 0.70	High (>150 mg/mL)	Low (<10 mg/mL)	Low (Elutes first)
N-methyl byproduct	0.35 - 0.40	High	Moderate	High (Elutes second)
Unreacted Thione	0.15 - 0.20	Moderate	Low	Very High
Disulfide Dimer	0.80 - 0.85	Low	Very Low	Non-polar

Troubleshooting Guide

Issue: Co-elution of impurities during column chromatography.

• Root Cause: The solvent system is too polar, causing the S-methyl and N-methyl isomers to migrate together.

• Solution: Reduce the polarity of the mobile phase to Hexane:EtOAc 9:1. The S-alkylated oxadiazole has a lower dipole moment and will separate cleanly from the N-alkylated isomer under less polar conditions.

Issue: Product oils out instead of crystallizing during recrystallization.

• Root Cause: The presence of residual reaction solvents (like DMF or DMSO) or trace water alters the supersaturation dynamics, leading to liquid-liquid phase separation (oiling out) rather than nucleation.

• Solution: Re-dissolve the oil in EtOAc, wash extensively with water (3x) to remove residual DMF/DMSO, dry, and reconcentrate. Alternatively, add a seed crystal or scratch the inside of the flask with a glass rod to induce nucleation.

Issue: Low overall yield after recrystallization.

• Root Cause: Too much recrystallization solvent was used, or the cooling rate was too rapid, trapping impurities.

• Solution: Concentrate the mother liquor to half its volume and cool to 4°C to obtain a second crop of crystals. Always use the absolute minimum amount of boiling solvent required for initial dissolution.

Frequently Asked Questions (FAQs)

Q: How can I selectively favor the S-methylation over N-methylation during the synthesis step to simplify purification? A: The regioselectivity of alkylation in 1,3,4-oxadiazole-2-thiones is governed by Hard-Soft Acid-Base (HSAB) principles. Sulfur is a "soft" nucleophile, while nitrogen is "hard." Using a softer alkylating agent (like methyl iodide) and a mild base (K₂CO₃) at lower temperatures (0°C to RT) kinetically favors S-alkylation. Stronger bases (NaOH) and higher heat push the reaction toward the thermodynamically stable N-alkylated thione [3].

Q: Is it necessary to use column chromatography if my crude NMR shows 90% S-methyl product? A: No. If the crude purity exceeds 85-90%, direct recrystallization from ethanol or methanol is highly efficient and avoids the time and solvent waste of silica gel chromatography. The N-methyl impurity typically remains dissolved in the cold mother liquor.

Q: Why does my purified 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole smell strongly of sulfur? A: Pure 1,3,4-oxadiazole thioethers generally have a very faint odor. A strong sulfur or garlic-like odor indicates contamination with unreacted methanethiol, dimethyl sulfide byproducts, or residual carbon disulfide from the previous synthetic step. Extended drying under high vacuum (0.1 mbar) at 40°C is required.

References

• Synthesis and Fungicidal Activity against Rhizoctonia solani of 2-Alkyl (Alkylthio)-5-pyrazolyl-1,3,4-oxadiazoles (Thiadiazoles) Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups Source: Molecules (PMC / National Institutes of Health) URL:[Link]

• Design, Synthesis and Pharmacological Evaluation of Novel 2-[2-(2-Chlorophenoxy) phenyl]-1,3,4-oxadiazole Derivatives as Benzodiazepine Receptor Agonists Source: Iranian Journal of Pharmaceutical Research (PMC / National Institutes of Health) URL:[Link]

• Crystal engineering with 1,3,4-oxadiazole derivatives: on the importance of CH⋯N and CH⋯π interactions Source: CrystEngComm (RSC Publishing) URL:[Link]

Technical Support Center: Synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole. As a key structural motif in medicinal chemistry, the purity of this compound is paramount for reliable downstream applications. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you identify, control, and reduce impurities in your reactions.

Understanding the Reaction Pathway and Potential Pitfalls

The synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is typically a two-step process. The first step involves the cyclization of 4-fluorobenzohydrazide with carbon disulfide in a basic medium to form the intermediate, 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol. The second step is the S-alkylation of this thiol, commonly with a methylating agent like methyl iodide, to yield the final product. While seemingly straightforward, each step presents opportunities for impurity formation.

Technical Support Center: Stability &amp; Handling of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Welcome to the Application Scientist Knowledge Base

As a Senior Application Scientist, I frequently encounter questions regarding the stability and handling of substituted 1,3,4-oxadiazoles during drug development and analytical workflows. 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is a highly versatile pharmacophore. While the core 1,3,4-oxadiazole ring is thermodynamically robust, the methylsulfanyl (thioether) moiety and the electrophilic carbons at positions 2 and 5 introduce specific vulnerabilities.

This guide provides self-validating protocols, mechanistic troubleshooting, and empirical data to ensure the integrity of your assays.

Part 1: Frequently Asked Questions (FAQs) on Room Temperature Stability

Q1: Is 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole stable when stored at room temperature (20–25 °C)? A1: Yes, under standard dry and inert conditions, the compound is highly stable at room temperature.1 have established that the 1,3,4-oxadiazole isomer is thermodynamically the most stable of all oxadiazole configurations[1]. Furthermore, the presence of the 4-fluorophenyl group at the C2 position provides extensive resonance stabilization, significantly increasing its thermal stability[2]. However, the compound is sensitive to specific microenvironmental factors, particularly oxidative stress and pH extremes, which must be controlled.

Q2: I am observing spontaneous degradation in my stock solutions over time. What is the mechanistic cause? A2: If your stock solution is stored at room temperature, the degradation is likely driven by one of two pathways:

• Thioether Oxidation: The methylsulfanyl (-S-CH3) group is highly susceptible to oxidation by dissolved atmospheric oxygen or trace peroxides in solvents (e.g., aged THF or ether), converting the sulfide to a sulfoxide or sulfone.

• Nucleophilic Ring-Opening: The 1,3,4-oxadiazole ring features low electron density at the C2 and C5 carbons. In the presence of ambient water acting as a proton donor and trace basic/acidic impurities,2 can initiate ring cleavage[2].

Q3: Does the choice of solvent impact the room-temperature stability of this compound? A3: Absolutely. Solvents that act as proton donors (e.g., aqueous mixtures, alcohols) facilitate ring-opening if the pH deviates from the optimal range (typically pH 3–5 for oxadiazole derivatives)[3]. Aprotic solvents like dry acetonitrile or DMSO are preferred for long-term stock solutions, provided they are degassed to prevent thioether oxidation.

Part 2: Troubleshooting Guide for Experimental Anomalies

Anomaly 1: Appearance of +16 Da or +32 Da peaks in LC-MS analysis.

• Causality: The addition of 16 Da or 32 Da corresponds to the oxidation of the methylsulfanyl group to a sulfoxide (-SO-CH3) or sulfone (-SO2-CH3), respectively. This is a common artifact when samples are left in autosamplers at room temperature without inert gas protection.

• Resolution:

  • Store all analytical samples in amber vials to prevent photo-catalyzed oxidation.

  • Purge HPLC solvents with Helium or Nitrogen.

  • Add a mild antioxidant (e.g., 0.01% BHT) to the sample matrix if the assay permits.

Anomaly 2: Complete loss of compound during liquid-liquid extraction (LLE).

• Causality: High pH (>8) or low pH (<2) during extraction causes nucleophilic attack at the C5 position. At high pH, hydroxide ions attack the electron-deficient carbon, generating an anion on the N4 atom, which captures a proton from water, leading to3 into an aryl nitrile and hydrazine derivative[3].

• Resolution: Buffer your aqueous phase to a neutral or slightly acidic pH (pH 5.0–6.5) prior to extraction. Avoid using strong bases like 1N NaOH or strong acids like 1N HCl during the wash steps.

Part 3: Empirical Data & Stability Profiling

To establish a self-validating system for your compound, we recommend performing a forced degradation study. The table below summarizes the expected degradation profile of highly substituted 1,3,4-oxadiazoles under various stress conditions at room temperature or elevated temperatures, based on 4[4].

Table 1: Quantitative Forced Degradation Profile of 1,3,4-Oxadiazole Derivatives

Stress Condition	Stressor / Environment	Duration	Expected Degradation (%)	Primary Mechanism
Control	Ambient (Dry, 25°C)	7 days	< 0.5%	N/A
Humidity	75% RH, Room Temp	7 days	~ 5 - 10%	Slow hydrolysis
Oxidative	3% H₂O₂, Room Temp	24 hours	40 - 45%	Thioether oxidation (Sulfoxide/Sulfone)
Acidic	0.1 N HCl, Room Temp	24 hours	60 - 65%	Protonation of N4 → Ring opening
Alkaline	0.1 N NaOH, Room Temp	24 hours	25 - 30%	Nucleophilic attack at C2/C5 → Ring opening
Thermal	60°C (Solid State)	24 hours	< 2.0%	Thermal degradation (Highly stable)

Part 4: Step-by-Step Experimental Methodology

Protocol: Stability-Indicating RP-HPLC Assay Setup

To monitor the room-temperature stability of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, follow this self-validating protocol to separate the parent compound from its oxidized and ring-opened degradants.

Step 1: Mobile Phase Preparation

• Prepare Mobile Phase A: 0.1% Formic acid in LC-MS grade Water.

• Prepare Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Causality Check: Formic acid ensures the silanol groups on the column remain protonated and buffers the system to ~pH 3.0, maximizing oxadiazole stability and preventing peak tailing of the nitrogen-rich core[3].

Step 2: Sample Preparation

• Dissolve the compound in dry Acetonitrile to a concentration of 1 mg/mL.

• Filter through a 0.22 µm PTFE syringe filter.

• Causality Check: PTFE is utilized because it is chemically inert and will not leach plasticizers or adsorb the hydrophobic fluorophenyl moiety.

Step 3: Chromatographic Conditions

• Column: C18 (e.g., 150 mm × 4.6 mm, 5 µm).

• Column Temperature: 40 °C (ensures reproducible retention times and reduces system backpressure)[4].

• Flow Rate: 1.0 mL/min.

• Gradient: 10% B to 90% B over 15 minutes.

• Detection: UV at 235 nm and 254 nm (captures the conjugated aromatic system).

Step 4: System Suitability Validation

• Inject a blank (Acetonitrile) to ensure no carryover.

• Inject the standard solution. The Relative Standard Deviation (RSD) for peak area and retention time must be ≤ 2.0% to validate the run[4].

Part 5: Visualizations of Mechanisms and Workflows

Primary degradation pathways of the compound at room temperature.

Optimal handling and storage workflow to maintain compound stability.

References

• RP-HPLC-DAD Method Development and Validation for 1,3,4-Oxadiazole Derivative to Evaluate Its Forced Degradation Behavior. Journal of Health and Allied Sciences NU. 4

• Chemistry and Pharmacological Importance of 1,3,4-Oxadiazole Derivatives. Research & Reviews: Journal of Chemistry. 2

• Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry (SCIRP). 1

• Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate. Journal of Pharmaceutical Sciences (PubMed). 3

Sources

• 1. Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation [scirp.org]
• 2. rroij.com [rroij.com]
• 3. Degradation kinetics and mechanism of an oxadiazole derivative, design of a stable drug product for BMS-708163, a γ-secretase inhibitor drug candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]

Technical Support Center: Overcoming Steric Hindrance in 1,3,4-Oxadiazole Synthesis

Welcome to the Advanced Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the cyclization of 1,3,4-oxadiazole pharmacophores when bulky substituents (e.g., ortho-substituted aryls, tert-butyl, or adamantyl groups) are adjacent to the reacting centers.

This guide provides field-proven, causality-driven troubleshooting strategies to help you bypass activation energy barriers and optimize your synthetic workflows.

Diagnostic Workflow: Selecting the Right Synthetic Route

Before troubleshooting a failed reaction, use the diagnostic workflow below to ensure your reagent system is logically matched to your sterically hindered precursor.

Workflow for selecting 1,3,4-oxadiazole synthesis routes based on precursor type.

Troubleshooting Guide & FAQs

Q1: Why does the cyclodehydration of my ortho-substituted diacylhydrazine fail when using standard reagents like POCl₃ or SOCl₂? A1: The failure is rooted in conformational restriction. The cyclodehydration of diacylhydrazines requires the molecule to adopt a cis,cis-conformation so the oxygen atom can attack the adjacent carbonyl carbon. Bulky ortho-substituents physically block this nucleophilic trajectory and restrict C-N bond rotation. Standard reagents like POCl₃ cannot sufficiently lower the high activation energy barrier caused by this steric clash[1]. Solution: Switch to 2. T3P creates a highly electrophilic, exceptional leaving group that strongly drives the equilibrium forward, overcoming the steric penalty to form the oxadiazole ring[2].

Q2: My oxidative cyclization of a bulky acylhydrazone yields mostly unreacted starting material. How can I drive this reaction? A2: Traditional oxidants often require specific geometric alignments that are disrupted by bulky groups (e.g., tert-butyl). Solution: Employ an3. Molecular iodine acts as a highly polarizable electrophile that easily accommodates bulky substrates, facilitating C-O bond formation via a transition-metal-free pathway[3].

Q3: Can I synthesize 1,3,4-oxadiazoles directly from sterically hindered tertiary amines without isolating the hydrazone intermediate? A3: Yes. Isolating bulky hydrazones is often low-yielding due to their inherent instability. A4 allows for one-step construction. Cu(I) facilitates the generation of an iminium ion intermediate from the tertiary amine, which is rapidly trapped by an isocyanide and a hydrazide, yielding products in 74–78% yields even with high steric hindrance[4].

Logical relationship between steric hindrance, reaction failure, and chemical solutions.

Quantitative Data Summary

Reagent System	Precursor Type	Steric Tolerance	Typical Yield (%)	Reaction Time	Key Mechanistic Advantage
T3P / DIPEA	Diacylhydrazines	High	70–95%	12–24 h	Forms exceptional leaving group; lowers activation energy[2].
I₂ / K₂CO₃	Acylhydrazones	Very High	82–96%	4–8 h	Polarizable electrophile accommodates bulky substituents[3].
CuCl / TBHP	Tertiary Amines	High	74–78%	12 h (One-pot)	Bypasses isolation of unstable, sterically hindered intermediates[4].
Ph₃P / Br₂	Diacylhydrazines	Moderate	60–85%	2–6 h	Rapid activation, but yield drops significantly with extreme ortho-bulk[1].

Self-Validating Experimental Protocols

Protocol 1: T3P-Mediated Cyclodehydration (For Diacylhydrazines)

This protocol relies on T3P to force the cyclization of sterically hindered diacylhydrazines.

• Initiation: Dissolve the sterically hindered diacylhydrazine (1.0 equiv) in anhydrous EtOAc (0.2 M). Add DIPEA (3.0 equiv) and stir for 5 minutes at room temperature.

• Activation: Dropwise add T3P (50% solution in EtOAc, 2.0 equiv). Causality Note: The bulky substrate requires a stoichiometric excess of T3P to ensure complete formation of the activated intermediate before competitive side reactions occur.

• Cyclization: Heat the mixture to 80 °C for 12–24 hours.

• Self-Validation Check: Monitor via normal-phase TLC (Hexanes:EtOAc). The reaction progress is self-indicating by a distinct polarity shift: the highly polar diacylhydrazine spot will disappear, replaced by a single, high-Rf (less polar) spot. If the product spot streaks, mono-dehydration is incomplete; continue heating.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol 2: I₂/K₂CO₃ Oxidative Cyclization (For Acylhydrazones)

This protocol utilizes the highly polarizable nature of iodine to bypass steric clashes during oxidation.

• Initiation: Dissolve the bulky acylhydrazone (1.0 equiv) in DMSO (0.1 M).

• Reagent Addition: Add K₂CO₃ (3.0 equiv) and molecular I₂ (1.2 equiv). Causality Note: K₂CO₃ is essential for both the initial deprotonation steps and for neutralizing the HI byproduct, which irreversibly drives the equilibrium toward the cyclized product.

• Oxidation: Stir the mixture at 80–100 °C for 4–8 hours under an open atmosphere.

• Self-Validation Check: The reaction progress is visually self-indicating. The initial deep brown color of the I₂ solution will gradually fade to pale yellow as the iodine is consumed during the oxidative cyclization. Complete decolorization coupled with LC-MS confirmation validates reaction completion.

• Workup: Cool to room temperature and quench with saturated aqueous Na₂S₂O₃ to destroy any residual iodine. Extract with EtOAc, wash extensively with water (5x) to remove the DMSO, dry over Na₂SO₄, and concentrate.

References

• T3P as an Efficient Cyclodehydration Reagent for the One-Pot Synthesis of 2-Amino-1,3,4-oxadiazoles. Journal of Chemical Sciences.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEPnLREQG2usCX_iu2thpznYzqg1mKjDblER_0T7qaxEayiyTZIFUlWKB4V3L-K6nkVWAuJJVczcDGkZwYHEygEQaCXxtLN3dlKzY4pcxYH4hK0wghc9N4U8HMgYg2GrM-qopbg5dsHojVMzTIxgTm_h9UgtQlJ86ZQVLaVQjEawYSUvM7seIPVUIJPOEk7gUwzjj-pe64wpNUmtvaABPTHTjKrUX7NeuHd5khZPlR_2fwr_tlsZau-dgyHvSx82founTzW9AsOTdge2FnXDVqC]
• I2-Mediated Oxidative C–O Bond Formation for the Synthesis of 1,3,4-Oxadiazoles from Aldehydes and Hydrazides. The Journal of Organic Chemistry - ACS Publications.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFSvOVw_kFvux13WJiA5OCuvqDHU5rrHS0LshIGSENuryDPS_H8xj_eELU-W65w0K-ombmMNrgd_6x-levB3ZBKHyMSciFf_wATH1XF8B-8WZjrG2Eax5tNooped7nWNbPxJ5jWMA==]
• One-Step Construction of 1,3,4-Oxadiazoles with Anticancer Activity from Tertiary Amines via a Sequential Copper(I)-Catalyzed Oxidative Ugi/aza-Wittig Reaction. MDPI.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEi4k9FiOFwJHf-HiypbC1X0ZbXo3Zd94YVgyK6-_G4LSrrGwoQrf2mDFRi0fyme7zrVhSVDri2nDvHZdHhVTk3tJJKjZWXRzVvSALTj_IxbAyZj2ZKtJ7B8q_0i6rAUNNPI6A=]
• Preparation of 1,3,4-oxadiazole derivatives via supported and unsupported phosphinium dibromide reagents. Canadian Science Publishing.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFH8aRuVcbBH_3d-dfH0j-B3f50lWfWRi0pa4W6tfgPkZwWZTucUaJkCg29s7ZpzDa3g-ZCtMs7p6L6IYqh4qj1Ti8F4shMtrrXFc3LqPeAhEqKks1EaUIKxrhOyTYbP6OfmZX4JUmziFOpzk6krw==]

Sources

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• 2. researchgate.net [researchgate.net]
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• 4. mdpi.com [mdpi.com]

optimizing column chromatography for 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Welcome to the Technical Support Center for the purification of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole . This guide is engineered for researchers, analytical scientists, and drug development professionals who require high-purity isolation of substituted oxadiazoles.

Here, we move beyond basic procedures to explain the physicochemical causality behind chromatographic behavior, providing self-validating protocols and targeted troubleshooting for common isolation failures.

Physicochemical Profiling & Causality

To optimize the column chromatography of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, one must first understand how its structural features dictate its partitioning behavior on a normal-phase silica stationary phase:

• 1,3,4-Oxadiazole Core: The ring contains two nitrogen atoms with localized lone pairs. While less basic than aliphatic amines, these nitrogens act as strong hydrogen-bond acceptors and can interact with the weakly acidic silanol groups (Si-OH) on standard silica gel, occasionally leading to peak tailing or streaking[1].

• 4-Fluorophenyl Group: The fluorine atom is highly electronegative but poorly polarizable, rendering this moiety highly lipophilic. It significantly decreases the overall polarity of the molecule, driving up its retention factor ( Rf​ ) in non-polar solvents.

• Methylsulfanyl (-S-CH₃) Group: The methylation of the thiol/thione precursor eliminates a highly acidic proton. Consequently, the methylsulfanyl product is drastically less polar than its synthetic precursor (5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol).

Because of this specific lipophilic-polar balance, standard highly polar protic solvent systems (e.g., Dichloromethane/Methanol) will cause the compound to elute too rapidly, collapsing resolution. A non-polar to moderately polar gradient is required[2].

Quantitative Solvent Optimization Data

The table below summarizes the partitioning behavior of the target compound versus its common synthetic precursor across various mobile phases. This data serves as a predictive tool for your TLC screening.

Solvent System (v/v)	Selectivity Profile	Rf​ of Target Product	Rf​ of Thiol Precursor	Mechanistic Outcome & Recommendation
100% Hexane	Highly Non-polar	0.00	0.00	Insufficient hydrogen-bond disruption. No elution.
90:10 Hexane:EtOAc	Low Polarity	0.15	0.00	Excellent for initial gradient steps to flush non-polar impurities.
80:20 Hexane:EtOAc	Moderate Polarity	0.35	0.05	Optimal isocratic system. Balances elution speed with high resolution[3].
50:50 Hexane:EtOAc	High Polarity	0.75	0.30	Too strong. Risks co-elution with polar byproducts[2].
80:20 Toluene:EtOAc	π−π Interactions	0.40	0.10	Alternative selectivity if co-eluting with fluorinated aromatic impurities.

Self-Validating Purification Protocol

This protocol utilizes a "dry-loading" technique to negate the matrix effects of crude reaction mixtures, followed by a step-gradient elution. Every step includes a built-in validation checkpoint to ensure the system is functioning as intended.

Step-by-Step Methodology

Step 1: System Validation via TLC

• Action: Spot the crude mixture alongside a pure reference standard (if available) on a silica gel 60 F254 TLC plate. Develop in 80:20 Hexane:Ethyl Acetate.

• Validation: Visualize under UV light (254 nm). The target compound must show a distinct, circular spot at Rf​ ~0.35. If the spot is streaking, proceed to the Troubleshooting section before running the column.

Step 2: Sample Preparation (Dry Loading)

• Action: Dissolve the crude mixture in a minimum volume of Dichloromethane (DCM). Add silica gel (approximately 3 times the mass of the crude product). Evaporate the DCM completely under reduced pressure until a free-flowing powder is obtained.

• Causality: Dry loading ensures a perfectly flat, concentrated sample band at the top of the column, preventing the "dragging" effect caused by viscous crude oils partitioning unevenly.

Step 3: Column Packing & Loading

• Action: Slurry-pack a chromatography column with silica gel using 100% Hexane. Carefully pour the dry-loaded silica powder evenly onto the top of the column bed. Cap with a 1 cm layer of clean sea sand to prevent surface disruption.

Step 4: Gradient Elution & Monitoring

• Action: Begin elution with 2 column volumes (CV) of 100% Hexane to remove residual non-polar organics. Step the gradient to 90:10 Hexane:EtOAc for 3 CVs, then to 80:20 Hexane:EtOAc. Collect fractions in standard test tubes.

• Validation: Spot every third fraction on a TLC plate and check under UV 254 nm. Combine only the fractions containing a single spot matching the Rf​ of the target compound. Evaporate under reduced pressure to yield the pure 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole.

Standard experimental workflow for the chromatographic purification of 1,3,4-oxadiazole derivatives.

Troubleshooting Guides & FAQs

Even with optimized gradients, specific matrix effects or structural interactions can derail purification. Use this Q&A section to diagnose and resolve anomalous chromatographic behavior.

Q1: My product spot is streaking significantly on the TLC plate and eluting across a massive volume of fractions. How do I fix this? A1: Streaking is a direct result of secondary acid-base interactions. The basic nitrogen atoms of the 1,3,4-oxadiazole ring are undergoing reversible, slow-exchange hydrogen bonding with the acidic silanol groups on the silica surface. Solution: You must dynamically deactivate the silica gel. Add 1% (v/v) Triethylamine (Et₃N) to your Hexane/Ethyl Acetate mobile phase[4]. The Et₃N will preferentially bind to the active silanol sites, allowing your compound to partition cleanly based purely on polarity, resulting in sharp, tight bands.

Q2: I am trying to separate the final product from the unreacted precursor, 5-(4-fluorophenyl)-1,3,4-oxadiazole-2-thiol. They co-elute when I use DCM/Methanol. Why? A2: Dichloromethane/Methanol is a highly polar, protic solvent system that overwhelms the subtle polarity differences of these molecules. The unreacted thiol precursor exists in a tautomeric equilibrium with its thione form, making it highly polar and capable of strong hydrogen bonding. Solution: Switch to a non-polar gradient like Hexane/Ethyl Acetate (0-20%). In this system, the lipophilic methylsulfanyl product will elute rapidly ( Rf​ ~0.35), while the highly polar thiol/thione precursor will remain firmly adhered near the baseline ( Rf​ < 0.05)[2].

Q3: The isolated product appears slightly yellow, but literature suggests it should be a white solid. Is the chromatography failing? A3: A yellow tint often indicates the co-elution of trace oxidation byproducts or transition metal carryover (if synthesized via metal-catalyzed cyclization) rather than a failure to separate major impurities. Because these colored impurities have massive molar extinction coefficients, even <0.5% contamination looks visually severe. Solution: If TLC shows a single spot, the impurity is low in mass. Instead of re-running the column, perform a post-column recrystallization from hot ethanol, or pass the dissolved product through a short plug of activated charcoal[1].

Q4: My product is co-eluting with a structurally similar non-polar impurity (e.g., an alkylated byproduct). Adjusting the Hexane/EtOAc ratio isn't helping. A4: When adjusting the strength of the solvent (the ratio) fails to resolve two spots, you must change the selectivity (the solvent class). Hexane and Ethyl Acetate separate primarily based on dipole interactions. Solution: Switch to a Toluene/Ethyl Acetate system. Toluene introduces π−π stacking interactions with the 4-fluorophenyl and oxadiazole rings, which often provides the orthogonal selectivity needed to pull closely related aromatic impurities apart[5].

Diagnostic logic for resolving common chromatographic defects in oxadiazole purification.

References

• ACS Omega. "Synthesis of a Novel 1,3,4-Oxadiazole Derivative with Piperazine and Phenoxypropanol Functionalities". Available at:[Link]

• MDPI. "Synthetic Approaches to 1,3,4-Oxadiazole-Containing Boronic Derivatives". Available at: [Link]

• J-Stage. "Synthesis and Antioxidant Activity of Styrylsulfonylmethyl 1,3,4-Oxadiazoles, Pyrazolyl/Isoxazolyl-1,3,4-oxadiazoles". Available at:[Link]

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Reference Data & Comparative Studies

A Comparative Guide to the In Vitro Efficacy of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole and Related Analogs

Abstract: The 1,3,4-oxadiazole scaffold is a cornerstone in medicinal chemistry, recognized for its metabolic stability and diverse pharmacological activities, including anticancer and antimicrobial properties.[1][2] This guide provides an in-depth comparative analysis of the in vitro efficacy of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole. While direct experimental data for this specific molecule is emerging, we can infer its potential performance by examining structurally related analogs and established compounds from the same chemical class. This document will detail standardized protocols for assessing in vitro cytotoxicity, present comparative data from published literature, and explore potential mechanisms of action to guide researchers in drug discovery and development.

The 1,3,4-Oxadiazole Scaffold: A Privileged Structure in Drug Discovery

The 1,3,4-oxadiazole ring is a five-membered aromatic heterocycle containing one oxygen and two nitrogen atoms. Its unique electronic and structural properties make it a highly versatile pharmacophore.[3][4] It often acts as a bioisostere for amide or ester groups, enhancing properties like metabolic stability and cell permeability.[1] Derivatives of this scaffold have demonstrated a wide spectrum of biological activities, functioning as inhibitors of various enzymes, growth factors, and kinases, which contributes to their anti-proliferative, anti-inflammatory, and antimicrobial effects.[1][5][6] The presence of this moiety in marketed drugs such as the antiretroviral Raltegravir and the anticancer agent Zibotentan underscores its clinical significance.[3]

Focus Compound: 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

The subject of this guide is a specific 1,3,4-oxadiazole derivative featuring a 4-fluorophenyl group at position 2 and a methylsulfanyl (-SCH₃) group at position 5.

• 2-(4-fluorophenyl) group: The fluorine substitution is a common strategy in medicinal chemistry to modulate electronic properties and improve metabolic stability and binding affinity.

• 5-(methylsulfanyl) group: The thioether linkage at position 5 is critical. Many potent 1,3,4-oxadiazole derivatives feature a sulfur-linked substituent, which has been shown to be crucial for various biological activities, including anticancer and antimicrobial effects.[2][7]

Based on extensive literature on related compounds, the probable mechanisms of action for this molecule include the induction of apoptosis, cell cycle arrest, and inhibition of key signaling proteins such as Matrix Metalloproteinases (MMPs), Focal Adhesion Kinase (FAK), or Histone Deacetylases (HDACs).[8]

Comparative Framework: Selecting Alternatives for Efficacy Benchmarking

To objectively evaluate the potential of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, it is essential to compare it against relevant compounds. The selected alternatives for this guide include:

• Structurally Similar Analogs: Other 2,5-disubstituted 1,3,4-oxadiazoles with published in vitro data. This allows for an analysis of structure-activity relationships (SAR).

• Standard-of-Care Drugs: Clinically used anticancer agents like Cisplatin and 5-Fluorouracil (5-FU) provide a benchmark for cytotoxic potency.

This comparative approach allows researchers to contextualize the performance of the focus compound and identify its potential advantages.

Methodological Guide: In Vitro Cytotoxicity Assessment

A fundamental step in evaluating a potential anticancer agent is to determine its cytotoxicity against various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely adopted colorimetric method for this purpose.[9]

Standard Protocol: MTT Assay

This protocol is designed to be a self-validating system for assessing cell viability.

Principle: The assay relies on the ability of mitochondrial reductase enzymes in viable, metabolically active cells to cleave the yellow tetrazolium salt, MTT, into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Methodology:

• Cell Seeding:

  • Culture selected human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer) to ~80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of 5x10³ to 1x10⁴ cells per well in 100 µL of complete culture medium.

  • Causality Check: Proper cell density is critical; too few cells will result in a weak signal, while too many can lead to overgrowth and nutrient depletion, confounding the results.

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the test compounds (e.g., 10 mM in DMSO).

  • Perform serial dilutions in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include wells for a vehicle control (DMSO only) and a positive control (e.g., Cisplatin).

  • Incubate for 48-72 hours.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in phosphate-buffered saline (PBS).

  • Add 20 µL of the MTT stock solution to each well.

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium from each well.

  • Add 150 µL of a solubilizing agent, such as DMSO or acidified isopropanol, to each well to dissolve the formazan crystals.

  • Validation Step: Ensure complete dissolution by gently shaking the plate for 10-15 minutes on an orbital shaker. A uniform purple color should be observed.

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Workflow Visualization

Caption: Workflow for determining compound cytotoxicity using the MTT assay.

Comparative In Vitro Efficacy Data

The following table summarizes the in vitro anticancer activity (IC₅₀ values in µM) of selected 1,3,4-oxadiazole derivatives from the literature, providing a benchmark for the potential efficacy of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole.

Compound/Drug	A549 (Lung)	MCF-7 (Breast)	C6 (Glioma)	SSMC-7721 (Liver)	Source(s)
Comparator 1: Compound 4h (An acetamido-thio-oxadiazole derivative)	<0.14	N/A	13.04	N/A	[7]
Comparator 2: Compound 7d (A benzisoselenazolone-oxadiazole hybrid)	N/A	1.07	N/A	4.46	[10]
Comparator 3: Compound 7i (A benzisoselenazolone-oxadiazole hybrid)	N/A	1.76	N/A	N/A	[10]
Comparator 4: Compound 38 (A hybrid Schiff base oxadiazole)	Potent	Potent	N/A	N/A
Standard Drug: Cisplatin	~7-10	~5-15	~5-10	N/A
Standard Drug: 5-Fluorouracil	~5-20	~1-10	N/A	~16.7	[5][6]

N/A: Data not available in the cited sources. "Potent" indicates high activity was reported without a specific IC₅₀ value.

Potential Mechanism of Action: Inhibition of Pro-Survival Signaling

Many 1,3,4-oxadiazole derivatives exert their anticancer effects by inhibiting key enzymes in cellular signaling pathways that promote proliferation and survival.[6] For instance, inhibition of Matrix Metalloproteinase-9 (MMP-9) or Focal Adhesion Kinase (FAK) can disrupt cell migration, invasion, and survival signals.[5]

Caption: Hypothetical inhibition of the FAK signaling pathway by a 1,3,4-oxadiazole.

Discussion and Scientific Interpretation

The data compiled from related compounds suggest that the 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole scaffold holds significant promise as a cytotoxic agent.

• Structure-Activity Relationship (SAR) Insights: The exceptional potency of compound 4h (IC₅₀ < 0.14 µM against A549) highlights the potential of the thio-oxadiazole core.[7] Its complex side chain at the thio- position suggests that modifications at this site are critical for activity. The high potency of compounds 7d and 7i against MCF-7 breast cancer cells further indicates that the 2-aryl-1,3,4-oxadiazole structure is a valid starting point for developing potent anticancer agents.[10]

• Anticipated Performance: Given these precedents, it is reasonable to hypothesize that 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole will exhibit potent cytotoxic activity, likely with IC₅₀ values in the low micromolar or even nanomolar range against sensitive cell lines. The 4-fluorophenyl group is a common feature in many active derivatives, and the simple methylsulfanyl group provides a good baseline for future derivatization to optimize potency and selectivity.

• Future Directions: The next logical steps for researchers are to synthesize 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole and perform the MTT assay against a broad panel of cancer cell lines (e.g., NCI-60). Subsequently, mechanistic studies, such as cell cycle analysis by flow cytometry, apoptosis assays (e.g., Annexin V staining), and specific enzyme inhibition assays (e.g., FAK or MMP kinase assays), would be necessary to elucidate its precise mechanism of action.[7]

Conclusion

The 2-aryl-5-thio-1,3,4-oxadiazole chemical class represents a highly promising area for the development of novel anticancer therapeutics. Based on a comparative analysis of structurally related compounds, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is positioned as a strong candidate for in vitro evaluation. Its straightforward structure combined with the known potency of its core scaffold provides a solid foundation for further investigation and optimization. The methodologies and comparative data presented in this guide offer a comprehensive framework for researchers to advance this and related compounds through the preclinical drug discovery pipeline.

References

• Gümüş, M. H., Ceylan, Ş., Gökçe, B., & Doğan, A. (2023). Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. [Link]

• Shi, Y.-P., Chen, B.-Q., Ma, J., Liu, Y.-M., & Li, C.-W. (2012). Synthesis and in Vitro Antitumor Activity of 1,3,4-Oxadiazole Derivatives Based on Benzisoselenazolone. Chemical and Pharmaceutical Bulletin, 60(7), 889-893. [Link]

• Bondavalli, F., Bruno, O., Ranise, A., Schenone, S., Fossa, P., & Menozzi, G. (2018). Anti-Cancer Activity of Derivatives of 1,3,4-Oxadiazole. Molecules, 23(12), 3213. [Link]

• Ioniță, P., Caira, M. R., & Tănase, M. A. (2021). Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. Molecules, 26(9), 2686. [Link]

• Verma, A., & Joshi, S. (2018). A Review on Anticancer Activity of 1, 3, 4-oxadiazole. Indonesian Journal of Pharmacy, 29(2), 56-72. [Link]

• Adimule, V., D'souza, C., Kumar, S. A., & Kumar, S. (2017). Synthesis, Characterization and in vitro Anticancer Properties of 1-{5- Aryl- 2-[5-(4-Fluoro-Phenyl)-Thiophen-2-yl]-[1]Oxadiazol-3-yl}-Ethanone Derivatives. Research and Reviews: A Journal of Pharmaceutical Science. [Link]

• Tiwari, A., Kutty, N. G., Kumar, N., Chaudhary, A., Raj, P. V., Shenoy, R., & Rao, C. M. (2016). Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. Future Journal of Pharmaceutical Sciences, 2(1), 1-10. [Link]

• Plebankiewicz, M., & Gornowicz, A. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. Pharmaceutics, 13(11), 1978. [Link]

• Goswami, K. V., Goswami, T. K., Vyas, S. P., Prajapati, S. N., & Shukla, M. B. (2017). Synthesis, Spectral and Biological Evolution of 2-(4-Fluorophenyl-1,3,4-Oxadiazol-2-Yl-5-Sulfanyl)-4-(Cyclohexylamino)-6-(Arylamino)-S-Triazine. World Journal of Pharmaceutical Research, 6(10), 637-641. [Link]

• Shivaraj, M. S., Goud, S. K., & Kumar, K. A. (2021). Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. Acta Chimica Slovenica, 68(1), 195-204. [Link]

• Sharma, A., & Kumar, V. (2021). 1,3,4-Oxadiazole as a Potential Anti-Cancer Scaffold: A Review. Biointerface Research in Applied Chemistry, 12(3), 3326-3343. [Link]

• Qin, B., Wu, C., Zhao, B., Li, G., Wang, B., Ou, M., ... & Huang, H. (2024). Design, Synthesis, and Biological Evaluation of 1,2,4-Oxadiazole Derivatives Containing an Aryl Carboxylic Acid Moiety as Sarbecovirus Papain-like Protease Inhibitors. Journal of Medicinal Chemistry. [Link]

• El-Araby, M. E., El-Gazzar, M. G., & El-Gazzar, M. G. (2019). Synthesis and biological evaluation of new 2-(4-fluorophenyl) imidazol-5-ones as anticancer agents. Journal of Applied Pharmaceutical Science, 9(05), 001-011. [Link]

• Somani, R. R., Shirodkar, P. Y., & Kadam, V. J. (2012). ANTIMICROBIAL ACTIVITY OF 1, 3, 4-OXADIAZOLES: A REVIEW. International Journal of Medical Sciences and Pharma Research, 1(1), 1-10. [Link]

• Mahanthesha, G., & Suresh, T. (2022). Synthesis and biological evaluation of (4-Fluorophenyl)(1-(5-phenyl-1,3,4-oxadiazol-2-yl)indolizin-3-yl)methanone derivatives as anticancer and antimicrobial agents. Polycyclic Aromatic Compounds, 1-15. [Link]

• Zhang, R., Zhang, H., Liu, X., Wang, B., & Yang, X. (2021). Trifluoromethylpyridine 1,3,4-Oxadiazole Derivatives: Emerging Scaffolds as Bacterial Agents. ACS Omega, 6(46), 30887-30894. [Link]

• Alam, M. S., Ganaie, M. A., & Siddiqui, N. (2022). Synthesis, Antimicrobial, Antiproliferative, and Docking Studies of 1,3,4-Oxadiazole Derivatives Containing Benzimidazole Scaffold. Biointerface Research in Applied Chemistry, 13(3), 298. [Link]

• Kahl, D., Hubbard, B. T., Lisabeth, E. M., & Neubig, R. R. (2019). 5-Aryl-1,3,4-oxadiazol-2-ylthioalkanoic Acids: A Highly Potent New Class of Inhibitors of Rho/Myocardin-Related Transcription Factor (MRTF)-Mediated Gene Transcription. Journal of Medicinal Chemistry, 62(9), 4350–4369. [Link]

• Zhang, Y., Li, S., & Li, J. (2022). Research progress on the synthesis and pharmacology of 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2305-2317. [Link]

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A Comparative Guide to the Validation of a Stability-Indicating HPLC Method for 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

In the landscape of pharmaceutical development, the establishment of a robust and reliable analytical method is paramount to ensuring the quality, safety, and efficacy of a drug substance. This guide provides an in-depth, technically-grounded framework for the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the novel heterocyclic compound, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole. Moving beyond a simple checklist of validation parameters, this document elucidates the scientific rationale behind each experimental choice, offering a comparative analysis of acceptance criteria and methodologies grounded in regulatory expectations. This guide is intended for researchers, analytical scientists, and drug development professionals seeking to establish and validate a scientifically sound HPLC method suitable for its intended purpose.

The Analytical Challenge: Characterizing a Novel Oxadiazole Derivative

The analyte , 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, belongs to the 1,3,4-oxadiazole class of heterocyclic compounds. This class is of significant interest in medicinal chemistry due to its diverse pharmacological activities.[1][2] The inherent chemical functionalities—a fluorinated phenyl ring, a sulfanyl group, and the oxadiazole core—necessitate a highly specific and stable analytical method to accurately quantify the parent compound and distinguish it from potential process impurities and degradation products.[3]

A stability-indicating method is crucial as it provides the necessary evidence of how the quality of a drug substance changes over time under the influence of various environmental factors.[4] Forced degradation studies are an integral part of developing such a method, as they help to identify potential degradation pathways and demonstrate the method's specificity.[5][6][7]

Foundational Elements of HPLC Method Validation

The validation of an analytical procedure is the process of demonstrating that it is suitable for its intended use. The International Council for Harmonisation (ICH) guidelines, particularly Q2(R1) and the more recent Q2(R2), provide a comprehensive framework for this process.[8][9][10][11] The core validation parameters that will be addressed in this guide are:

• Specificity

• Linearity and Range

• Accuracy

• Precision (Repeatability and Intermediate Precision)

• Limit of Detection (LOD)

• Limit of Quantitation (LOQ)

• Robustness

The following sections will detail the experimental protocols and data interpretation for each of these parameters, contextualized for the analysis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole.

Experimental Workflow for HPLC Method Validation

Caption: A structured workflow for the validation of an HPLC method.

Part 1: Specificity - Ensuring Unambiguous Identification

Specificity is the ability of the method to accurately and specifically measure the analyte of interest in the presence of other components that may be expected to be present, such as impurities, degradants, or matrix components.[12][13][14] For a stability-indicating assay, this is arguably the most critical validation parameter.

Experimental Protocol: Forced Degradation Studies

Forced degradation, or stress testing, is performed to deliberately degrade the drug substance to generate potential degradation products.[5][6] This helps to demonstrate the method's ability to separate the active pharmaceutical ingredient (API) from its degradation products.[4][7]

• Preparation of Stock Solution: Prepare a stock solution of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of 1 mg/mL.

• Stress Conditions: Subject the stock solution to the following stress conditions as recommended by ICH guidelines[4][6]:

  • Acid Hydrolysis: Treat with 0.1 N HCl at 60°C for 24 hours.

  • Base Hydrolysis: Treat with 0.1 N NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid drug substance at 105°C for 48 hours.

  • Photolytic Degradation: Expose the drug substance solution to a light source providing both visible and UV light. A control sample should be protected from light.[6]

• Sample Analysis: After the specified time, neutralize the acidic and basic solutions. Dilute all stressed samples to a suitable concentration and analyze by the proposed HPLC method.

• Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess peak purity of the analyte peak in the presence of any degradation products.

Data Interpretation and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Resolution	The resolution between the analyte peak and the closest eluting degradation product peak should be > 2.0.	Ensures baseline separation and accurate quantification.
Peak Purity	The peak purity index should be close to 1, indicating no co-eluting impurities.	Confirms the specificity of the method.
Degradation	Aim for 5-20% degradation of the active ingredient.[6]	Sufficient degradation is needed to demonstrate separation, but excessive degradation can lead to secondary products not relevant to formal stability.[6]

Part 2: Linearity and Range - Establishing a Proportional Response

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample.[15][16] The range is the interval between the upper and lower concentrations of the analyte for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[17]

Experimental Protocol: Calibration Curve

• Preparation of Standard Solutions: Prepare a series of at least five standard solutions of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole from a stock solution, covering a range of 80% to 120% of the expected working concentration for an assay.[8]

• Analysis: Inject each standard solution in triplicate into the HPLC system.

• Data Analysis: Plot a graph of the mean peak area versus the concentration of the analyte. Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).[15]

Data Interpretation and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Correlation Coefficient (r²)	≥ 0.999[16]	Indicates a strong linear relationship between concentration and response.[18]
Y-intercept	Should be close to zero.	A significant y-intercept may indicate a systematic error.
Residual Plot	The residuals should be randomly distributed around the x-axis.	Visual confirmation of the linearity of the data.
Range	Typically 80-120% of the test concentration for an assay.[8]	Ensures the method is accurate and precise over the expected concentration range of samples.[19]

Part 3: Accuracy - Closeness to the True Value

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[20] It is often determined by the recovery of a known amount of analyte spiked into a placebo matrix.

Experimental Protocol: Recovery Studies

• Preparation of Spiked Samples: Prepare samples at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) by spiking a known amount of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole into a placebo matrix.[21] Prepare three replicates at each concentration level.

• Analysis: Analyze the spiked samples using the HPLC method.

• Calculation: Calculate the percentage recovery for each sample using the formula: % Recovery = (Measured Concentration / Spiked Concentration) * 100

Data Interpretation and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
% Recovery	For an assay of a drug substance, typically 98.0% to 102.0%.[22][23]	Demonstrates that the method provides accurate results with minimal bias.
Relative Standard Deviation (RSD)	The RSD of the recoveries at each concentration level should be ≤ 2%.[22]	Indicates good precision of the accuracy determination.

Part 4: Precision - Measuring Reproducibility

Precision is the measure of the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[20][23] It is typically evaluated at two levels: repeatability and intermediate precision.

Experimental Protocol: Repeatability and Intermediate Precision

• Repeatability (Intra-assay Precision):

  • Prepare six independent samples of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole at 100% of the target concentration.

  • Analyze the samples on the same day, with the same analyst, and on the same instrument.

  • Calculate the mean, standard deviation, and RSD of the results.

• Intermediate Precision (Inter-assay Precision):

  • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from the two sets of experiments.

Data Interpretation and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
Repeatability (RSD)	≤ 2%[24]	Demonstrates the precision of the method under the same operating conditions over a short interval.[23]
Intermediate Precision (RSD)	≤ 2%	Shows the reproducibility of the method under typical variations within a laboratory.[8]

Part 5: Limit of Detection (LOD) and Limit of Quantitation (LOQ) - Method Sensitivity

The Limit of Detection (LOD) is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[23][25] The Limit of Quantitation (LOQ) is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[25][26]

Experimental Protocol: Determination based on Signal-to-Noise Ratio or Calibration Curve

• Based on Signal-to-Noise Ratio:

  • Determine the signal-to-noise (S/N) ratio by comparing the signal from samples with known low concentrations of the analyte with those of blank samples.

  • LOD is typically determined at a S/N ratio of 3:1.[25][27]

  • LOQ is typically determined at a S/N ratio of 10:1.[25][27]

• Based on the Standard Deviation of the Response and the Slope of the Calibration Curve:

  • LOD = 3.3 * (σ / S)

  • LOQ = 10 * (σ / S) Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.[28][29]

Data Interpretation and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
LOD	The analyte peak should be clearly distinguishable from the baseline noise.	Establishes the lower limit of detection for the method.
LOQ	The method should provide acceptable precision and accuracy at the LOQ concentration.	Defines the lower limit for reliable quantitative measurements.[25]

Part 6: Robustness - Resilience to Minor Variations

Robustness is the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters.[30][31] It provides an indication of the method's reliability during normal usage.

Experimental Protocol: Deliberate Variation of Method Parameters

• Identify Critical Parameters: Select critical HPLC parameters to investigate, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2°C)

  • Mobile phase composition (e.g., ± 2% organic solvent)

  • Mobile phase pH (e.g., ± 0.2 units)[32]

• Experimental Design: Use a one-factor-at-a-time approach or a design of experiments (DoE) to systematically vary these parameters.

• Analysis: Analyze a standard solution of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole under each modified condition.

• Evaluate Impact: Assess the effect of these variations on system suitability parameters (e.g., retention time, peak area, tailing factor, and resolution).

Data Interpretation and Acceptance Criteria

Parameter	Acceptance Criteria	Rationale
System Suitability	All system suitability parameters should remain within their predefined acceptance criteria under all varied conditions.	Demonstrates the method's reliability and suitability for routine use and transfer to other laboratories.[32]
Relative Standard Deviation (RSD)	The RSD of the results under the varied conditions should be within acceptable limits, often less than 2%.[32]	Confirms that minor variations in method parameters do not significantly impact the analytical results.

Visualization of Key Relationships

Caption: Interrelation of key HPLC method validation parameters.

Conclusion

The validation of an HPLC method for a novel compound like 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is a rigorous and systematic process that underpins the reliability of all subsequent analytical data. By following the principles outlined in this guide, which are firmly rooted in the scientific rationale behind regulatory guidelines, researchers and analytical scientists can establish a robust, reliable, and scientifically sound stability-indicating HPLC method. This not only ensures compliance with global regulatory standards but also provides a high degree of confidence in the quality and consistency of the analytical results generated throughout the drug development lifecycle.

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A Senior Application Scientist's Guide to Benchmarking Novel Inhibitors: A Case Study of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

Abstract

In early-stage drug discovery, researchers frequently encounter novel chemical entities with therapeutic potential that require rigorous characterization. This guide provides a comprehensive framework for benchmarking a novel compound, using the hypothetical molecule 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (hereafter designated "Cpd-FMSO") as a case study. Due to the absence of established target data for Cpd-FMSO, this document outlines a logical, target-agnostic strategy. We will hypothesize a plausible biological target based on the compound's structural motifs—the 1,3,4-oxadiazole core, a privileged scaffold in medicinal chemistry known for a range of biological activities.[1][2] For the purpose of this guide, we will posit that Cpd-FMSO is a potential inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1), a critical enzyme in cancer immune evasion.[3][4][5] We will benchmark its performance against Epacadostat , a well-characterized, clinical-stage IDO1 inhibitor.[6][7][8] This guide will detail the essential in vitro enzymatic and cell-based assays, explain the scientific rationale behind each protocol, and present a template for data interpretation, providing researchers with a robust methodology for evaluating their own novel compounds.

Introduction: Rationale and Strategy

The compound 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole (Cpd-FMSO) contains a 1,3,4-oxadiazole ring system, which is a versatile scaffold found in numerous pharmacologically active agents exhibiting anticancer, anti-inflammatory, and antimicrobial properties.[1][9] This structural alert suggests a potential interaction with a variety of biological targets.

Our strategy is to select a high-value, well-validated target for which potent, selective inhibitors are known and robust assay methodologies exist. Indoleamine 2,3-dioxygenase 1 (IDO1) fits these criteria perfectly. IDO1 is a heme-containing enzyme that catalyzes the first and rate-limiting step in tryptophan catabolism, converting L-tryptophan into N-formylkynurenine.[10][11][12] In the tumor microenvironment (TME), upregulation of IDO1 leads to tryptophan depletion and the accumulation of immunosuppressive kynurenine metabolites.[4][11][13] This dual mechanism suppresses the activity of effector T cells and promotes immune tolerance, allowing tumors to evade immune surveillance.[4][14][15] Consequently, inhibiting IDO1 is a major therapeutic strategy in immuno-oncology.[3][15][16]

Our benchmark is Epacadostat (INCB024360) , a potent and selective, orally bioavailable inhibitor of IDO1 that functions by competitively blocking the enzyme.[8][12][17] Although its late-stage clinical trials in combination with PD-1 inhibitors yielded disappointing results, it remains the gold-standard for in vitro and preclinical benchmarking due to its well-understood mechanism and extensive characterization.[6]

The following guide will proceed through a logical workflow designed to provide a comprehensive performance comparison between our novel compound, Cpd-FMSO, and the standard, Epacadostat.

Figure 1: A logical workflow for benchmarking a novel compound against a hypothesized target and a standard inhibitor.

The IDO1-Kynurenine Pathway: Mechanism of Action

To understand the assays, we must first understand the pathway we aim to inhibit. IDO1 is the primary extrahepatic enzyme that metabolizes the essential amino acid L-tryptophan (Trp). In inflammatory conditions, such as the tumor microenvironment, cytokines like interferon-gamma (IFN-γ) dramatically upregulate IDO1 expression in cancer cells and antigen-presenting cells (APCs).[18]

IDO1 activity has two major immunosuppressive effects:

• Tryptophan Depletion: T cells are highly sensitive to local tryptophan concentrations. Depletion leads to the activation of the GCN2 kinase stress-response pathway, causing T cell anergy (inability to respond) and apoptosis (programmed cell death).[12][15]

• Kynurenine (Kyn) Accumulation: The metabolic products of tryptophan breakdown, primarily kynurenine, actively suppress the immune system by promoting the differentiation of regulatory T cells (Tregs) and inhibiting the function of effector T cells and Natural Killer (NK) cells.[10][14][16]

By inhibiting IDO1, we aim to restore local tryptophan levels and prevent the production of immunosuppressive kynurenine, thereby "reawakening" the anti-tumor immune response.

Figure 2: The IDO1-Kynurenine pathway leading to tumor immune evasion.

Part 1: In Vitro Enzymatic Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of Cpd-FMSO against purified, recombinant human IDO1 enzyme and compare it directly to Epacadostat.

Causality & Rationale: This is the foundational experiment. An enzymatic assay isolates the target protein from the complexities of a cell, allowing us to measure direct interaction between the compound and the enzyme.[19] A low IC50 value indicates high potency. We use a standard absorbance-based assay that measures the formation of N-formylkynurenine, which is subsequently converted to kynurenine for detection.[20]

Experimental Protocol: IDO1 Enzymatic Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate buffer (pH 6.5), 20 mM ascorbic acid, 10 µM methylene blue, 100 µg/mL catalase. Rationale: Ascorbic acid and methylene blue are cofactors required to maintain the heme iron in IDO1 in its active ferrous state.[19]

  • Enzyme Solution: Dilute recombinant human IDO1 protein in Assay Buffer to the desired final concentration (e.g., 50 nM).

  • Substrate Solution: Prepare a 400 µM L-tryptophan solution in Assay Buffer.

  • Compound Preparation: Prepare 10 mM stock solutions of Cpd-FMSO and Epacadostat in 100% DMSO. Perform 11-point serial dilutions (e.g., 1:3) in Assay Buffer to create a dose-response curve.

• Assay Procedure (96-well Plate Format):

  • Add 50 µL of diluted compound or vehicle control (Assay Buffer with DMSO) to appropriate wells.

  • Add 25 µL of the diluted IDO1 enzyme solution to all wells except the "no enzyme" control.

  • Pre-incubate the plate for 15 minutes at 37°C. Rationale: This allows the inhibitor to bind to the enzyme before the substrate is introduced, ensuring equilibrium is reached.

  • Initiate the reaction by adding 25 µL of the L-tryptophan substrate solution to all wells.

  • Incubate for 60 minutes at 37°C.

  • Stop the reaction by adding 10 µL of 30% (w/v) trichloroacetic acid (TCA).

  • Incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[20]

  • Centrifuge the plate to pellet precipitated protein.

  • Transfer 100 µL of the supernatant to a new plate. Add 100 µL of 2% (w/v) p-dimethylaminobenzaldehyde (p-DMAB) in acetic acid (Ehrlich's reagent). Rationale: p-DMAB reacts with kynurenine to produce a yellow-colored product.[20]

  • Incubate for 10 minutes at room temperature and measure the absorbance at 480 nm.

• Data Analysis:

  • Subtract the background absorbance (no enzyme control) from all readings.

  • Normalize the data, setting the vehicle control (no inhibitor) as 100% activity and a high concentration of Epacadostat as 0% activity.

  • Plot the normalized percent inhibition against the log concentration of the inhibitor and fit the data using a non-linear regression (four-parameter variable slope) model to determine the IC50 value.

Part 2: Cellular Activity Assay

Objective: To evaluate the ability of Cpd-FMSO to inhibit IDO1 activity within a cellular context and determine its cellular IC50.

Causality & Rationale: This assay is a critical secondary validation step. While the enzymatic assay measures direct potency, a cellular assay provides more physiologically relevant data.[3][14] It accounts for crucial factors like cell membrane permeability, intracellular compound stability, and potential efflux pump activity.[14] A compound that is potent in an enzymatic assay but weak in a cellular assay may have poor drug-like properties. We will use a human cancer cell line (e.g., SK-OV-3 or HeLa) stimulated with IFN-γ to induce endogenous IDO1 expression.[3][20]

Experimental Protocol: Cellular Kynurenine Production Assay

• Cell Culture and IDO1 Induction:

  • Plate SK-OV-3 cells in a 96-well plate at a density of 3 x 10⁴ cells/well and allow them to adhere overnight.[3]

  • The next day, treat the cells with the desired concentrations of Cpd-FMSO or Epacadostat (prepared by serial dilution in culture medium).

  • Induce IDO1 expression by adding human IFN-γ to a final concentration of 100 ng/mL to all wells except the "unstimulated" control.[3]

  • Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

• Kynurenine Measurement:

  • After incubation, carefully collect 140 µL of the cell culture supernatant from each well.[20]

  • Add 10 µL of 6.1 N TCA to the supernatant, mix, and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine.[20]

  • Centrifuge the plate to remove precipitated proteins.

  • Transfer 100 µL of the clear supernatant to a new 96-well plate.

  • Add 100 µL of 2% (w/v) p-DMAB in acetic acid.

  • Incubate for 10 minutes at room temperature and measure the absorbance at 480 nm.[21]

• Data Analysis:

  • Similar to the enzymatic assay, normalize the data using the IFN-γ stimulated/vehicle-treated cells as 100% activity and unstimulated cells or a high concentration of Epacadostat as 0% activity.

  • Plot the dose-response curve and calculate the cellular IC50 value.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear, concise table to facilitate direct comparison. The ratio between cellular and enzymatic IC50 values (Cell/Enzyme Ratio) is a key metric; a ratio close to 1 is ideal, whereas a high ratio (>10) may indicate issues with cell permeability or compound efflux.

Table 1: Hypothetical Performance Data for Cpd-FMSO vs. Epacadostat

Compound	Enzymatic IC50 (nM)	Cellular IC50 (nM)	Cell/Enzyme Ratio
Cpd-FMSO	150	450	3.0
Epacadostat (Standard)	15	35	2.3

Interpretation of Hypothetical Results:

In this hypothetical scenario, Cpd-FMSO demonstrates potent, sub-micromolar inhibition of IDO1 in both enzymatic and cellular assays. However, it is approximately 10-fold less potent than the clinical benchmark, Epacadostat. The Cell/Enzyme ratio of 3.0 is acceptable and suggests that the compound has good cell permeability and is not significantly affected by efflux mechanisms.

This data provides a clear decision point. While Cpd-FMSO is an active IDO1 inhibitor, its potency relative to the standard suggests that further lead optimization would be required to be competitive. The current scaffold, however, is validated as a promising starting point for a medicinal chemistry campaign.

Conclusion and Next Steps

This guide has established a rigorous, logical framework for the initial benchmarking of a novel compound, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, against the high-value immuno-oncology target IDO1. By employing a sequential approach of in vitro enzymatic and cell-based functional assays, we can generate a clear, comparative dataset against a well-characterized standard inhibitor like Epacadostat. This data-driven process is essential for making informed go/no-go decisions in early-stage drug discovery, conserving resources, and focusing efforts on the most promising chemical scaffolds. Based on our hypothetical data, the next steps would involve structure-activity relationship (SAR) studies to improve the potency of the Cpd-FMSO scaffold.

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A Senior Application Scientist's Guide to the Reproducible Synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

For researchers and professionals in drug development, the consistent and reliable synthesis of target molecules is paramount. This guide provides an in-depth comparison of synthetic routes for 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, a heterocyclic compound of interest in medicinal chemistry. We will delve into the nuances of common synthetic strategies, focusing on the critical parameters that govern reproducibility and offering insights to ensure consistent outcomes in your laboratory.

The 1,3,4-oxadiazole scaffold is a privileged structure in drug discovery, known for its diverse biological activities, including anti-inflammatory, antibacterial, and anticancer properties.[1] The successful and reproducible synthesis of its derivatives is, therefore, a critical step in the development of new therapeutic agents.

This guide will compare two primary and accessible methods for the synthesis of the title compound: the cyclodehydration of a 1,2-diacylhydrazine intermediate and a one-pot oxidative cyclization of an acylhydrazone. We will explore the underlying chemical principles, provide detailed experimental protocols, and discuss the key factors influencing the yield, purity, and, most importantly, the reproducibility of each method.

Method 1: Two-Step Synthesis via Cyclodehydration of 1,2-Diacylhydrazine

This classical and widely employed method involves two discrete steps: the formation of a 1,2-diacylhydrazine intermediate followed by a cyclodehydration reaction to yield the desired 1,3,4-oxadiazole.[2][3][4] This approach offers the advantage of isolating and characterizing the intermediate, which can aid in troubleshooting and ensuring the quality of the final product.

Workflow for Method 1

Caption: Workflow for the two-step synthesis of the target oxadiazole.

Experimental Protocol: Method 1

Step 1: Synthesis of N'-(2-(methylsulfanyl)acetyl)-4-fluorobenzohydrazide

• To a solution of 4-fluorobenzohydrazide (1.0 eq) in a suitable solvent (e.g., dichloromethane or tetrahydrofuran), add triethylamine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

• Slowly add methyl 2-(methylsulfanyl)acetate (1.1 eq) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 1,2-diacylhydrazine intermediate.

• Purify the intermediate by recrystallization or column chromatography.

Step 2: Synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole

• To the purified N'-(2-(methylsulfanyl)acetyl)-4-fluorobenzohydrazide (1.0 eq), add a dehydrating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) (3-5 eq) carefully at 0 °C.[4][5]

• Heat the reaction mixture to reflux for 2-4 hours.

• After completion, carefully pour the reaction mixture onto crushed ice to decompose the excess dehydrating agent.

• Neutralize the acidic solution with a base (e.g., sodium bicarbonate solution) until a precipitate is formed.

• Filter the solid, wash with water, and dry to obtain the crude product.

• Purify the final product by recrystallization from a suitable solvent (e.g., ethanol).

Reproducibility Considerations for Method 1

Parameter	Influence on Reproducibility	Recommendations for Consistency
Purity of Starting Materials	Impurities in hydrazide or ester can lead to side reactions and lower yields.	Use high-purity, well-characterized starting materials.
Reaction Temperature	Exothermic nature of acylation and dehydration requires careful temperature control.	Maintain strict temperature control, especially during the addition of reagents.
Choice of Dehydrating Agent	Different agents (POCl₃, SOCl₂, etc.) have varying reactivity and can lead to different impurity profiles.[5]	Standardize on a single, high-quality dehydrating agent.
Work-up Procedure	Incomplete neutralization or quenching can affect the final product's purity and yield.	Ensure complete decomposition of the dehydrating agent and thorough neutralization.
Purification of Intermediate	Purity of the diacylhydrazine directly impacts the final product's quality.	Consistent purification of the intermediate is crucial for reproducible results.

Method 2: One-Pot Oxidative Cyclization of Acylhydrazone

This more modern approach involves the in-situ formation of an acylhydrazone from 4-fluorobenzohydrazide and a suitable aldehyde, followed by oxidative cyclization to the 1,3,4-oxadiazole.[1][6] This method can be more time- and resource-efficient by avoiding the isolation of the intermediate.

Workflow for Method 2

Caption: Workflow for the one-pot synthesis of the target oxadiazole.

Experimental Protocol: Method 2

• In a round-bottom flask, dissolve 4-fluorobenzohydrazide (1.0 eq) and 2-(methylsulfanyl)acetaldehyde (1.1 eq) in a suitable solvent like ethanol or acetic acid.

• Add a catalytic amount of an acid (e.g., a few drops of glacial acetic acid) to facilitate the formation of the acylhydrazone intermediate.

• Stir the mixture at room temperature for 1-2 hours.

• Add an oxidizing agent, such as iodine (I₂) in the presence of a base like potassium carbonate, or 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[5]

• Heat the reaction mixture to reflux for 4-8 hours, monitoring by TLC.

• After completion, cool the reaction mixture and quench any excess oxidizing agent (e.g., with sodium thiosulfate solution for iodine).

• Extract the product with an appropriate organic solvent.

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography or recrystallization.

Reproducibility Considerations for Method 2

Parameter	Influence on Reproducibility	Recommendations for Consistency
Quality of Aldehyde	The aldehyde can be unstable; its purity and handling are critical.	Use freshly prepared or distilled aldehyde for each reaction.
Choice of Oxidizing Agent	Different oxidizing agents have varying efficiencies and may lead to different byproducts.	Select and standardize a specific oxidizing agent and its stoichiometry.
Reaction Time and Temperature	Over- or under-reaction can lead to incomplete conversion or degradation of the product.	Precisely control reaction time and temperature based on optimization experiments.
pH of the Reaction	The initial condensation and subsequent cyclization can be pH-sensitive.	Maintain a consistent pH throughout the reaction.
One-Pot Nature	Accumulation of byproducts from the first step can interfere with the second step.	While convenient, be aware that troubleshooting can be more complex than in a two-step process.

Comparative Analysis and Recommendations

Feature	Method 1: Two-Step Cyclodehydration	Method 2: One-Pot Oxidative Cyclization
Control & Troubleshooting	High (isolated intermediate)	Moderate (one-pot)
Time & Resource Efficiency	Lower	Higher
Typical Yields	Generally good to excellent (70-90%)[1]	Moderate to good (60-85%), highly dependent on the system
Scalability	Generally more straightforward to scale up.	Can be challenging to scale due to the one-pot nature and potential for side reactions.
Key Reproducibility Challenge	Consistent quality of the dehydrating agent and complete removal.	Stability and purity of the aldehyde and consistent performance of the oxidizing agent.

For initial exploratory synthesis and process development where understanding each step is crucial, Method 1 (Two-Step Cyclodehydration) is recommended. The ability to isolate and characterize the diacylhydrazine intermediate provides a critical quality control point, leading to a more robust and reproducible process in the long run.

For high-throughput synthesis or when rapid access to a library of analogs is desired, Method 2 (One-Pot Oxidative Cyclization) offers a more streamlined approach. However, careful optimization and stringent control over the quality of reagents are essential to achieve reproducible results.

Conclusion

The reproducible synthesis of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is achievable through multiple synthetic routes. The choice between a two-step cyclodehydration and a one-pot oxidative cyclization will depend on the specific goals of the researcher, balancing the need for control and robustness against the desire for efficiency. By understanding and carefully controlling the key parameters outlined in this guide, scientists and drug development professionals can ensure the consistent and reliable production of this valuable heterocyclic compound.

References

• Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applic

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• US3141022A - Preparation of 2-amino-5-aryl-1, 3, 4-oxadiazoles - Google P
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• (PDF) SYNTHESIS, SPECTRAL AND BIOLOGICAL EVOLUTION OF 2 -(4 - FLUOROPHENYL -1, 3, 4 -OXADIAZOL -2 -YL -5 -SULFANYL) -4 - (CYCLOHEXYLAMINO) -6 -(ARYLAMINO) -S -TRIAZINE - ResearchGate. [Link]

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• Synthesis of 2,5-Dialkyl-1,3,4-oxadiazoles Bearing Carboxymethylamino Groups - MDPI. [Link]

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• (PDF) 1,3,4-OXADIAZOLE: Synthesis Derivatives &Biological Activities. A Review article4،3،1- أكساديازول، التوليف والمشتقات والأنشطة البيولوجية. مقالة مراجعة - ResearchGate. [Link]

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A Comparative Guide to the Structural Validation of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole: An In-Depth Analysis Centered on X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the 1,3,4-oxadiazole scaffold is a cornerstone of pharmacophore design, with its derivatives exhibiting a wide spectrum of biological activities, including anticancer, antibacterial, and anti-inflammatory properties.[1][2][3][4][5] The precise three-dimensional arrangement of atoms within these molecules is paramount, as it dictates their interaction with biological targets and ultimately their therapeutic efficacy. This guide provides a comprehensive analysis of the structural validation of a promising candidate, 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, with a primary focus on the gold-standard technique of single-crystal X-ray crystallography.

We will delve into the causality behind experimental choices in X-ray crystallography, present a detailed, self-validating protocol, and objectively compare this method with viable alternatives such as Nuclear Magnetic Resonance (NMR) spectroscopy and electron diffraction. This guide is intended to serve as a practical resource for researchers engaged in the synthesis and characterization of novel small molecules, providing both the "how" and the "why" behind robust structural elucidation.

The Unambiguous Power of X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the absolute structure of a crystalline solid. It provides a high-resolution, three-dimensional map of electron density within the crystal lattice, from which the precise coordinates of each atom can be determined. This allows for the unambiguous confirmation of connectivity, stereochemistry, and intermolecular interactions.

Experimental Workflow: A Step-by-Step Protocol

The journey from a synthesized compound to a refined crystal structure is a meticulous process. The following protocol outlines the key steps, emphasizing the critical considerations at each stage.

Step 1: Crystal Growth - The Art and Science

The prerequisite for a successful X-ray diffraction experiment is a high-quality single crystal. For 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, a common approach involves slow evaporation of a saturated solution.

• Solvent Selection: A crucial parameter is the choice of solvent. A solvent system in which the compound is sparingly soluble is ideal. For the target molecule, a mixture of a good solvent (e.g., chloroform or dichloromethane) and a poor solvent (e.g., hexane or heptane) can be effective. The slow evaporation of the more volatile good solvent gradually increases the concentration, leading to crystal formation.

• Temperature Control: Maintaining a constant and slightly cool temperature can promote the growth of larger, more well-ordered crystals by slowing down the crystallization process.

• Purity: The starting material must be of high purity, as impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder.

Step 2: Data Collection - Capturing the Diffraction Pattern

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in the X-ray beam of a diffractometer.

• X-ray Source: A molybdenum (Mo Kα, λ = 0.71073 Å) or copper (Cu Kα, λ = 1.54184 Å) X-ray source is typically used. The choice depends on the crystal's composition and size.

• Data Collection Strategy: The crystal is rotated in the X-ray beam, and a series of diffraction images are collected at different orientations. Modern diffractometers automate this process, ensuring complete data collection.

• Temperature: Data is often collected at low temperatures (e.g., 100 K) using a cryostream. This minimizes thermal vibrations of the atoms, resulting in a sharper diffraction pattern and higher resolution data.

Step 3: Structure Solution and Refinement - From Data to Model

The collected diffraction data is then processed to determine the crystal structure.

• Structure Solution: Direct methods or Patterson methods are commonly used to solve the phase problem and generate an initial electron density map.

• Structure Refinement: The initial model is then refined against the experimental data using least-squares methods. This iterative process adjusts the atomic coordinates, displacement parameters, and other structural parameters to improve the agreement between the calculated and observed diffraction intensities.

• Validation: The final refined structure is validated using various crystallographic metrics, such as the R-factor, to ensure its quality and reliability.

Experimental Workflow for X-ray Crystallography

Caption: A streamlined workflow for single-crystal X-ray crystallography.

Comparison with Alternative Structural Validation Techniques

While X-ray crystallography provides the most definitive structural information, other techniques offer complementary data and can be advantageous in specific scenarios.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	3D Electron Diffraction (MicroED)
Sample State	Crystalline Solid	Solution or Solid-State	Nanocrystalline Solid
Sample Size	~10-100 µm single crystal	Milligrams	Nanometer-sized crystals
Information Obtained	3D atomic coordinates, bond lengths, bond angles, intermolecular interactions	Connectivity, conformation in solution, dynamic processes	3D atomic coordinates from very small crystals
Strengths	Unambiguous structure determination, high precision.[3][4]	Provides information about the molecule in its native solution state, can study dynamic processes.[2][3]	Requires only nanocrystals, enabling the study of materials that are difficult to crystallize.[6][7]
Limitations	Requires high-quality single crystals, which can be difficult to grow.[4] Provides a static picture of the molecule.	Structure determination can be complex for larger molecules, does not provide absolute bond lengths and angles with the same precision as crystallography.[1][3]	The strong interaction of electrons with matter can lead to dynamical scattering, which can complicate structure determination.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: A View in Solution

NMR spectroscopy is a powerful technique for elucidating the structure of molecules in solution, providing valuable information about the connectivity and conformation of the molecule in a state that can be more biologically relevant.[2] For 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole, ¹H and ¹³C NMR would confirm the presence of the fluorophenyl and methylsulfanyl groups and their connectivity to the oxadiazole ring.[5] However, NMR does not directly provide the precise bond lengths and angles that are obtained from X-ray crystallography.[1][3]

3D Electron Diffraction (MicroED): The Nanocrystal Frontier

A relatively new technique, 3D Electron Diffraction, or MicroED, has emerged as a powerful tool for determining the structure of molecules from nanocrystals, which are often too small for conventional X-ray diffraction.[6][7] This is particularly advantageous when obtaining large single crystals is a bottleneck. The principles are similar to X-ray diffraction, but a beam of electrons is used instead.[6]

Molecular Structure of a Close Analog: 2-(4-fluorophenyl)-1,3,4-oxadiazole

While the crystal structure of 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is not publicly available at the time of writing, the structure of the closely related compound, 2-(4-fluorophenyl)-1,3,4-oxadiazole, has been determined by X-ray crystallography.[9] The crystallographic data for this analog provides a strong foundation for understanding the structural features of the target molecule.

Caption: Molecular structure of 2-(4-fluorophenyl)-1,3,4-oxadiazole.

The introduction of a methylsulfanyl (-SCH₃) group at the 5-position is expected to influence the electronic properties and intermolecular interactions of the molecule. The sulfur atom can participate in non-covalent interactions, such as chalcogen bonding, which could affect the crystal packing.

Conclusion: A Multi-faceted Approach to Structural Certainty

The structural validation of a novel compound like 2-(4-fluorophenyl)-5-(methylsulfanyl)-1,3,4-oxadiazole is a critical step in its development as a potential therapeutic agent. Single-crystal X-ray crystallography remains the unparalleled method for obtaining a definitive, high-resolution three-dimensional structure. This guide has provided a detailed protocol and highlighted the rationale behind key experimental decisions.

Furthermore, a comparative analysis with NMR spectroscopy and electron diffraction underscores the complementary nature of modern analytical techniques. While X-ray crystallography provides a static, high-precision snapshot of the molecule in the solid state, NMR offers insights into its dynamic behavior in solution. Electron diffraction opens up new possibilities for analyzing samples that are not amenable to traditional crystallographic methods. For a comprehensive understanding of a molecule's structure and function, an integrated approach that leverages the strengths of each technique is often the most powerful strategy.

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• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. (2022, April 8). [Source not available].
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• Recent Advancement in Synthesis and Bioactivities of 1,3,4-Oxadiazole. (2023, February 16). Bentham Science.
• Comparison of NMR and X-ray crystallography. [Source not available].
• The crystal structure of 2-(4-fluorophenyl)-1,3,4-oxadiazole, C8H5FN2O. (2018, October 8). SciSpace.
• Comparison of X-ray Crystallography, NMR and EM.
• X-ray Crystallography and NMR: Complementary Views of Structure and Dynamics. [Source not available].
• X-Ray Crystallography vs. NMR Spectroscopy. (2019, October 30). News-Medical.Net.
• Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. [Source not available].
• Electron Diffraction. Rosalind Franklin Institute.
• The crystal structure of 2-p-fluorophenyl-5-dihydroxymethyl-1,3,4-oxadiazole, C9H7FN2O3. (2020, February 22). [Source not available].
• Synthesis and evaluation of selected 1,3,4-oxadiazole derivatives for in vitro cytotoxicity and in vivo anti-tumor activity. [Source not available].
• Combination of NMR spectroscopy and X-ray crystallography offers unique advantages for elucidation of the structural basis of. (2011, February 15). SciSpace.
• A comprehensive analysis of electron diffraction limitations. (2020, September 23). ELDICO Scientific AG.
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• electron and X-ray diffraction. (2021, November 5). Electron Microscopy.
• 10 advantages of ED-based approaches to crystallography. (2022, December 9). ELDICO Scientific AG.
• 232 Synthesis and Antioxidant Activities of New 2-(4-methylphenylsulphonyl)-5-Aryl- 1,3,4-Oxadiazole Compounds. DergiPark.
• Synthesis, Characterization, and in Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. (2022, September 11). [Source not available].
• First X-ray Crystal Structure Characterization, Computational Studies, and Improved Synthetic Route to the Bioactive 5-Arylimino-1,3,4-thiadiazole Deriv

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Methylsulfanyl vs. Ethylsulfanyl Substitutions on 1,3,4-Oxadiazole Scaffolds: A Comparative Guide for Drug Design

Introduction and Mechanistic Causality

The 1,3,4-oxadiazole ring is a privileged heterocyclic scaffold in medicinal chemistry and agrochemical development. It frequently serves as a bioisostere for amides and esters, offering enhanced metabolic stability, improved aqueous solubility, and robust hydrogen-bonding capabilities. A critical modification point on this scaffold is the C2 or C5 position, where the introduction of thioalkyl groups—specifically methylsulfanyl (S-methyl) versus ethylsulfanyl (S-ethyl) —can drastically alter the physicochemical and pharmacokinetic profile of the molecule.

As a drug development professional, selecting between a methylsulfanyl and an ethylsulfanyl group is rarely arbitrary. The decision is governed by a delicate balance between lipophilicity (logP) and steric bulk within the target protein's binding pocket:

• Methylsulfanyl (-SCH₃): The S-methyl group provides a minimal steric footprint while enhancing lipophilicity just enough to improve cellular permeability compared to a free thiol (-SH). In rigid binding pockets, such as those found in specific kinase domains or bacterial enzymes, the methyl group fits seamlessly without causing steric clashes, often resulting in superior binding affinity[1].

• Ethylsulfanyl (-SCH₂CH₃): The addition of a single methylene unit increases both the molecular volume and lipophilicity. While this can enhance membrane partitioning, it frequently leads to steric repulsion in tightly constrained active sites, thereby reducing target affinity. However, in biological targets with larger, more hydrophobic binding clefts (often observed in certain fungal targets), the S-ethyl group can engage in extended van der Waals interactions, resulting in improved efficacy[2].

Structure-Activity Relationship (SAR) Logic

The following logic tree illustrates the divergent biological outcomes typically observed when modifying the thioalkyl chain length on a 1,3,4-oxadiazole core.

Structure-Activity Relationship (SAR) logic tree for methylsulfanyl vs. ethylsulfanyl substitutions.

Comparative Performance Data

To objectively compare these substitutions, we analyze recent experimental data evaluating 1,3,4-oxadiazole derivatives across different biological assays. The data clearly demonstrates how the addition of a single carbon atom dictates the phenotypic outcome.

Biological Target	Scaffold Type	Methylsulfanyl (-SCH₃) Performance	Ethylsulfanyl (-SCH₂CH₃) Performance	Mechanistic Conclusion
Anticancer (MCF-7)	Quinoline-1,3,4-oxadiazole	IC₅₀ = 0.138 μg/mL	IC₅₀ = 0.327 μg/mL	S-Methyl is superior. S-Ethyl introduces steric clashes in the receptor pocket, reducing target affinity[1].
Antibacterial (Xoo)	Thiochroman-4-one oxime ether	EC₅₀ = 17 μg/mL	Lower relative activity	S-Methyl is superior. Provides optimal fit and penetration into the bacterial target[2].
Antifungal (B. cinerea)	Thiochroman-4-one oxime ether	Lower relative activity	79% Inhibition Rate	S-Ethyl is superior. The larger hydrophobic pocket in the fungal target accommodates the ethyl chain[2].

(Note: Xoo = Xanthomonas oryzae pv. oryzae, a highly destructive bacterial phytopathogen[3].)

Experimental Workflows & Methodologies

To ensure reproducibility and scientific integrity, the following protocols represent self-validating systems for synthesizing and evaluating these derivatives.

Protocol A: Regioselective S-Alkylation of 1,3,4-Oxadiazole-2-thiols

Causality Check: S-alkylation is strictly preferred over N-alkylation under mild basic conditions because the exocyclic sulfur atom is a softer, more polarizable nucleophile than the ring nitrogen.

• Preparation: Dissolve 1.0 equivalent of the 1,3,4-oxadiazole-2-thiol precursor in anhydrous N,N-dimethylformamide (DMF).

  • Why DMF? As a polar aprotic solvent, DMF tightly solvates the potassium cation but leaves the thiolate anion highly exposed and nucleophilic.

• Base Catalysis: Add 1.2 equivalents of anhydrous Potassium Carbonate (K₂CO₃). Stir at room temperature for 30 minutes to ensure complete deprotonation of the thiol group.

• Alkylation: Dropwise add 1.1 equivalents of the alkyl halide (Iodomethane for methylsulfanyl; Iodoethane for ethylsulfanyl).

  • Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the starting material (which typically tails on the plate due to the acidic -SH) and the appearance of a distinct, higher Rf spot confirms successful S-alkylation.

• Workup: Pour the reaction mixture into ice-cold distilled water. The hydrophobic S-alkylated product will precipitate. Filter the solid, wash thoroughly with water to remove residual DMF and inorganic salts, and recrystallize from ethanol to yield the pure compound.

Step-by-step workflow for the regioselective S-alkylation of 1,3,4-oxadiazole derivatives.

Protocol B: In Vitro Cytotoxicity Assay (MTT Method)

Causality Check: Validating the biological impact of the steric differences between S-methyl and S-ethyl requires a robust phenotypic assay that directly measures cellular metabolic activity.

• Cell Seeding: Seed MCF-7 breast cancer cells in a 96-well plate at a density of 5 × 10³ cells/well in DMEM supplemented with 10% Fetal Bovine Serum (FBS). Incubate for 24 h at 37°C in a 5% CO₂ atmosphere to allow for cellular adhesion.

• Compound Treatment: Treat the cells with varying concentrations of the synthesized methylsulfanyl and ethylsulfanyl derivatives (e.g., 0.01 to 10 μg/mL).

  • Critical Control: Dissolve compounds in DMSO, ensuring the final DMSO concentration in the well remains <0.1% to prevent solvent-induced cytotoxicity.

• Viability Measurement: After 48 h of incubation, add MTT reagent (5 mg/mL) to each well and incubate for an additional 4 h.

  • Self-Validation: Viable cells with active metabolism will reduce the yellow MTT tetrazolium salt into insoluble purple formazan crystals. A lack of color change indicates high compound cytotoxicity.

• Quantification: Carefully aspirate the media, solubilize the formazan crystals in 100 μL of pure DMSO, and measure the absorbance at 570 nm using a microplate reader. Calculate the IC₅₀ values using non-linear regression analysis.

References

• Title: Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies.
• Title: Synthesis and antibacterial and antifungal activities of novel thiochroman-4-one derivatives incorporating oxime ether and 1,3,4-oxadiazole thioether moieties.
• Title: Synthesis and Antibacterial Evaluation of Novel 1,3,4-Oxadiazole Derivatives Containing Sulfonate/Carboxylate Moiety.

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